Tridecyl methane sulfonate

Core Science & Biosynthesis

Tridecyl Methanesulfonate: A Technical Guide for Researchers

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties, synthesis, and potential applications of tridecyl methanesulfonate (B1217627). Given the limited availability of specific experimental data for this long-chain alkyl sulfonate, this document also incorporates information from analogous compounds to offer a broader understanding of its characteristics.

Core Chemical Properties

Tridecyl methanesulfonate, also known as tridecyl mesylate or 1-tridecanol, methanesulfonate, is the ester of tridecyl alcohol and methanesulfonic acid.[1] Its fundamental role in organic chemistry is that of an alkylating agent, where the methanesulfonate group acts as an excellent leaving group in nucleophilic substitution reactions.[2]

Identifiers and General Properties

A summary of the key identifiers and general properties of tridecyl methanesulfonate is presented in Table 1.

Property	Value	Reference(s)
CAS Number	62732-69-8	[1][3]
Molecular Formula	C₁₄H₃₀O₃S	[1][3]
Molecular Weight	278.45 g/mol	[1][3]
Synonyms	1-Tridecanol, methanesulfonate, Tridecyl mesylate	[1]
Purity	>99% (as commercially available)	[1]
Storage Conditions	Freezer	[1]

Physical Properties

Solubility

Detailed solubility data for tridecyl methanesulfonate in various solvents has not been formally documented. As a long-chain alkyl ester, it is predicted to be soluble in nonpolar organic solvents such as ethers, and chlorinated solvents, and likely to have limited solubility in polar protic solvents like water.

Synthesis and Experimental Protocols

The synthesis of tridecyl methanesulfonate typically follows the general procedure for the preparation of alkyl methanesulfonates, which involves the reaction of an alcohol with methanesulfonyl chloride in the presence of a base.[5]

General Reaction Scheme

Caption: General synthesis of tridecyl methanesulfonate.

Detailed Experimental Protocol (Representative)

The following is a representative experimental protocol for the synthesis of a long-chain alkyl methanesulfonate, adapted from general procedures.

Materials:

• Tridecyl alcohol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (B128534) (TEA) or other suitable base

• Anhydrous dichloromethane (B109758) (DCM) or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Standard laboratory glassware and purification apparatus (e.g., separatory funnel, rotary evaporator, column chromatography setup)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve tridecyl alcohol in anhydrous DCM. Cool the solution to 0 °C using an ice bath.

• Addition of Reagents: To the cooled solution, add triethylamine (typically 1.1-1.5 equivalents) via syringe. Then, add methanesulfonyl chloride (typically 1.1-1.3 equivalents) dropwise, ensuring the internal temperature remains below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for a specified time (e.g., 1-4 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, quench the reaction by the slow addition of cold water. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator. The crude product can be further purified by column chromatography on silica (B1680970) gel if necessary.

• Characterization: The purified tridecyl methanesulfonate should be characterized by spectroscopic methods such as NMR, IR, and mass spectrometry to confirm its identity and purity.

Spectroscopic Data (Predicted)

NMR Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show a triplet corresponding to the terminal methyl group of the tridecyl chain around δ 0.88 ppm. A complex multiplet for the methylene (B1212753) groups of the alkyl chain would appear between δ 1.2-1.8 ppm. A triplet for the methylene group attached to the sulfonate oxygen (CH₂-O) would be downfield, likely in the range of δ 4.2-4.4 ppm. A singlet for the methyl group of the methanesulfonate moiety would be observed around δ 3.0 ppm.

• ¹³C NMR: The carbon NMR spectrum would show a series of peaks for the alkyl chain carbons, with the carbon attached to the sulfonate oxygen being the most downfield in this portion of the molecule. The methyl carbon of the methanesulfonate group would also be a distinct peak.

Infrared (IR) Spectroscopy

The IR spectrum of tridecyl methanesulfonate is expected to exhibit strong characteristic absorption bands for the sulfonate group. Key expected peaks are:

• Asymmetric S=O stretching: ~1350-1380 cm⁻¹

• Symmetric S=O stretching: ~1170-1190 cm⁻¹

• C-O stretching: ~960-1000 cm⁻¹

• C-H stretching (alkyl): ~2850-2960 cm⁻¹

Mass Spectrometry

In a mass spectrum (e.g., by electron ionization), the molecular ion peak (M⁺) at m/z = 278.45 may be observed, although it might be weak. Common fragmentation patterns would likely involve the loss of the methanesulfonate group or cleavage of the alkyl chain.

Reactivity and Applications

Reactivity

The primary reactivity of tridecyl methanesulfonate is as an alkylating agent. The methanesulfonate anion is a very good leaving group, making the α-carbon of the tridecyl group susceptible to nucleophilic attack. This allows for the introduction of the tridecyl group into a variety of molecules.

Applications in Research and Drug Development

Long-chain alkyl methanesulfonates serve as important intermediates in organic synthesis. While specific applications of tridecyl methanesulfonate in drug development are not widely documented, its properties suggest potential utility in the following areas:

• Synthesis of Lipophilic Compounds: The long tridecyl chain can be introduced to a molecule to increase its lipophilicity. This is a common strategy in drug design to modulate properties such as membrane permeability, protein binding, and pharmacokinetic profiles.

• Prodrug Synthesis: The methanesulfonate group could be displaced by a therapeutic agent containing a suitable nucleophile to form a lipophilic prodrug, potentially improving its formulation or delivery characteristics.

• Surfactant and Lipid Research: Long-chain alkyl sulfonates are structurally related to surfactants and lipids. Tridecyl methanesulfonate could be used as a starting material for the synthesis of novel lipids or probes for studying biological membranes and lipid-protein interactions.

It is important to note that short-chain alkyl methanesulfonates are known to be potentially genotoxic alkylating agents.[6] While the genotoxicity of long-chain analogues like tridecyl methanesulfonate has not been extensively studied, appropriate safety precautions should be taken during its handling and any potential for its presence as an impurity in pharmaceutical products should be carefully evaluated.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates a typical workflow for the synthesis and subsequent analysis of tridecyl methanesulfonate.

Caption: A standard workflow for the synthesis and analysis of tridecyl methanesulfonate.

Conclusion

Tridecyl methanesulfonate is a long-chain alkylating agent with potential applications in organic synthesis, particularly for the preparation of lipophilic molecules relevant to pharmaceutical and materials science research. While specific experimental data for this compound is scarce, its chemical properties and reactivity can be largely inferred from the well-established chemistry of alkyl methanesulfonates. Further research is needed to fully characterize its physical properties, spectroscopic data, and to explore its specific applications in drug development and other fields. Researchers working with this compound should adhere to strict safety protocols due to the potential genotoxicity associated with this class of molecules.

References

• 1. larodan.com [larodan.com]
• 2. nbinno.com [nbinno.com]
• 3. file.medchemexpress.eu [file.medchemexpress.eu]
• 4. Tridecyl methane sulfonate Price from Supplier Brand Shanghai Nianxing Industrial Co., Ltd on Chemsrc.com [chemsrc.com]
• 5. CN102791680A - Process for preparation of alkyl methanesulfonate solution - Google Patents [patents.google.com]
• 6. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]

Tridecyl Methanesulfonate (CAS 62732-69-8): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Tridecyl Methanesulfonate (B1217627), a long-chain alkyl ester of methanesulfonic acid. Due to the limited publicly available data for this specific compound, this guide leverages information on analogous long-chain alkyl methanesulfonates and the well-established chemistry of methanesulfonate esters to provide a thorough technical resource. The guide covers physicochemical properties, representative experimental protocols for synthesis and analysis, and the potential biological implications related to its chemical class.

Core Chemical and Physical Properties

Tridecyl methanesulfonate is an organic compound with the CAS number 62732-69-8. It is also known by synonyms such as 1-Tridecanol, methanesulfonate, and Tridecyl mesylate. While specific experimental data for this compound is scarce, its basic properties are summarized in Table 1. To provide context for its expected physicochemical characteristics, Table 2 presents data for its close structural analogs.

Table 1: Physicochemical Properties of Tridecyl Methanesulfonate

Property	Value	Source
CAS Number	62732-69-8	[1]
Molecular Formula	C₁₄H₃₀O₃S	[1]
Molecular Weight	278.45 g/mol	[1]
Synonyms	1-Tridecanol, methanesulfonate, Tridecyl mesylate	[1]
Purity (Typical)	>99%	[1]
Physical State	Solid (inferred)
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Data not available

Table 2: Comparative Physicochemical Properties of Long-Chain Alkyl Methanesulfonates

Property	Dodecyl Methanesulfonate (C12)	Tetradecyl Methanesulfonate (C14)	Hexadecyl Methanesulfonate (C16)
Molecular Formula	C₁₃H₂₈O₃S	C₁₅H₃₂O₃S	C₁₇H₃₆O₃S
Molecular Weight	264.43 g/mol	292.48 g/mol	320.53 g/mol
Physical State	Solid	Solid	Solid
Melting Point	Not specified, solid at room temp	Not specified, solid at room temp	53-54 °C
Boiling Point	Data not available	Data not available	427.4 °C at 760 mmHg

Data sourced from publicly available supplier information for analogous compounds.

Experimental Protocols

Due to the lack of published specific experimental methods for tridecyl methanesulfonate, the following sections provide detailed, representative protocols for the synthesis and analysis of long-chain alkyl methanesulfonates based on established chemical principles.

Representative Synthesis of Tridecyl Methanesulfonate

The synthesis of tridecyl methanesulfonate can be achieved by the esterification of tridecyl alcohol with methanesulfonyl chloride in the presence of a tertiary amine base. This method is a standard procedure for the preparation of alkyl methanesulfonates.

Materials:

• Tridecyl alcohol

• Methanesulfonyl chloride

• Triethylamine (B128534) (or other tertiary amine)

• Anhydrous dichloromethane (B109758) (or other suitable aprotic solvent)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Nitrogen gas supply

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve tridecyl alcohol in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine to the solution with stirring.

• Slowly add methanesulfonyl chloride dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude tridecyl methanesulfonate by column chromatography on silica (B1680970) gel.

A representative workflow for the synthesis of tridecyl methanesulfonate.

Analytical Protocol: GC-MS for Tridecyl Methanesulfonate

Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the analysis of volatile and semi-volatile compounds like long-chain alkyl methanesulfonates. This method allows for the separation, identification, and quantification of the target analyte.

Instrumentation and Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Helium (carrier gas)

• Tridecyl methanesulfonate standard

• High-purity solvent for sample preparation (e.g., hexane (B92381) or dichloromethane)

GC-MS Parameters (Typical):

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 300 °C

  • Final hold: 10 minutes

• Carrier Gas Flow: Helium at a constant flow of 1.0 mL/min

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-500

Procedure:

• Prepare a stock solution of tridecyl methanesulfonate standard in the chosen solvent.

• Create a series of calibration standards by serial dilution of the stock solution.

• Prepare the sample for analysis by dissolving a known amount in the solvent.

• Inject the calibration standards and the sample into the GC-MS system.

• Acquire the data and identify the tridecyl methanesulfonate peak based on its retention time and mass spectrum.

• Quantify the amount of tridecyl methanesulfonate in the sample by comparing its peak area to the calibration curve.

Role in Research and Drug Development

Methanesulfonate esters, or mesylates, are significant in organic synthesis and drug development for two primary reasons:

• Leaving Group in Synthesis: The methanesulfonate group is an excellent leaving group in nucleophilic substitution reactions. Alcohols can be converted to their corresponding methanesulfonates to facilitate subsequent reactions.

• Potential Genotoxic Impurities: In pharmaceutical manufacturing, if methanesulfonic acid is used to form a salt with a drug substance in the presence of an alcohol (as a solvent or impurity), there is a potential for the formation of methanesulfonate esters. These esters are a class of alkylating agents and are often considered potential genotoxic impurities (PGIs). Regulatory agencies require strict control of such impurities in active pharmaceutical ingredients (APIs).

The long alkyl chain of tridecyl methanesulfonate imparts significant lipophilicity to the molecule, which could be exploited in the synthesis of lipophilic drug candidates or as a specialty surfactant.

Potential Biological Effects: DNA Alkylation Pathway

As an alkylating agent, tridecyl methanesulfonate has the potential to react with nucleophilic sites on biological macromolecules, most notably DNA. The genotoxicity of short-chain alkyl methanesulfonates like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) is well-documented. These compounds can transfer their alkyl group to nitrogen and oxygen atoms in DNA bases. While specific toxicological data for tridecyl methanesulfonate is not available, the general mechanism of action for this class of compounds involves DNA alkylation, which can lead to cellular responses such as DNA repair, cell cycle arrest, or apoptosis.

The primary cellular response to DNA alkylation is the activation of DNA repair pathways. The base excision repair (BER) pathway is crucial for repairing the types of lesions commonly induced by methanesulfonates. If the DNA damage is too extensive to be repaired, the cell may undergo programmed cell death (apoptosis) to prevent the propagation of mutations.

A simplified diagram of the cellular response to DNA alkylation.

Conclusion

Tridecyl methanesulfonate is a long-chain alkyl methanesulfonate with limited publicly available, compound-specific data. However, based on the established chemistry of its structural analogs, it can be synthesized via the esterification of tridecyl alcohol and analyzed using standard techniques such as GC-MS. Its primary relevance to researchers in drug development lies in its potential use as a lipophilic synthetic intermediate and the need to consider it as a potential genotoxic impurity if its formation is possible during a manufacturing process. The biological activity of tridecyl methanesulfonate is predicted to be that of a DNA alkylating agent, capable of inducing cellular responses including DNA repair and apoptosis. Further research is required to fully characterize the specific physicochemical, analytical, and toxicological properties of this compound.

References

• 1. Research Portal [openresearch.surrey.ac.uk]

An In-Depth Technical Guide to the Synthesis of Tridecyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of tridecyl methanesulfonate (B1217627), a long-chain alkyl methanesulfonate. The document details the core synthesis pathway, experimental protocols, and the necessary quantitative data for successful preparation and characterization of the target compound.

Introduction

Tridecyl methanesulfonate, also known as tridecyl mesylate, is an organic compound with the chemical formula C₁₄H₃₀O₃S.[1] It belongs to the family of methanesulfonate esters, which are frequently utilized as intermediates in organic synthesis. The methanesulfonyl group is an excellent leaving group, making tridecyl methanesulfonate a valuable precursor for various nucleophilic substitution reactions in the development of novel chemical entities.

Core Synthesis Pathway: Mesylation of 1-Tridecanol

The primary and most direct pathway for the synthesis of tridecyl methanesulfonate is the mesylation of 1-tridecanol. This reaction involves the treatment of the primary alcohol, 1-tridecanol, with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as triethylamine. The base serves to neutralize the hydrochloric acid byproduct generated during the reaction.

The overall reaction can be depicted as follows:

References

• 1. larodan.com [larodan.com]

An In-depth Technical Guide on the Core Physical Characteristics of Tridecyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridecyl methanesulfonate (B1217627) (CAS RN: 62732-69-8), a long-chain alkyl ester of methanesulfonic acid, belongs to a class of compounds with significant interest in biochemical research due to the reactivity of the methanesulfonate group.[1] This technical guide provides a summary of the available physical and chemical data for tridecyl methanesulfonate. Due to a notable lack of experimentally determined physical characteristics in publicly available literature, this document also furnishes detailed, generalized experimental protocols for determining key physical properties such as melting point, boiling point, solubility, and density, which are applicable to long-chain alkyl esters. Furthermore, this guide discusses the known biological activities of alkyl methanesulfonates, particularly their role as DNA alkylating agents, and provides a representative synthesis workflow for a structurally related long-chain ester to inform potential laboratory preparation.

Core Physical and Chemical Data

Property	Value	Source(s)
CAS Number	62732-69-8	[1][2]
Molecular Formula	C₁₄H₃₀O₃S	[1][2]
Molecular Weight	278.45 g/mol	[1][2]
Synonyms	1-Tridecanol, methanesulfonate; Tridecyl mesylate	[1][2]
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Solubility	Data not available

Generalized Experimental Protocols for Physical Characterization

The following sections detail standardized methodologies for determining the primary physical characteristics of long-chain alkyl esters like tridecyl methanesulfonate.

Melting Point Determination (Capillary Method)

This method is suitable for determining the melting point of solid organic compounds.[3][4][5][6][7]

Protocol:

• Sample Preparation: Ensure the tridecyl methanesulfonate sample is thoroughly dry and in a powdered form. If the sample is crystalline, it should be pulverized using a mortar and pestle.

• Capillary Tube Loading: A small amount of the powdered sample is introduced into the open end of a capillary tube. The tube is then inverted and tapped gently to pack the sample into the sealed end. The packed sample height should be approximately 2-3 mm.[6]

• Apparatus Setup: The loaded capillary tube is placed into a melting point apparatus. A thermometer is positioned to accurately measure the temperature of the heating block.

• Heating and Observation: The sample is heated rapidly to a temperature approximately 20°C below the expected melting point. The heating rate is then reduced to about 1-2°C per minute to allow for thermal equilibrium.

• Melting Range Determination: The temperature at which the first droplet of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range. For a pure substance, this range is typically narrow (0.5-1.5°C).

Boiling Point Determination (Thiele Tube Method)

This microscale method is appropriate for determining the boiling point of a small quantity of a liquid sample.[8]

Protocol:

• Sample Preparation: Approximately 0.5 mL of the liquid tridecyl methanesulfonate is placed in a small test tube or vial.

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed (open end down) into the sample vial.

• Apparatus Assembly: The sample vial is attached to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil), ensuring the sample is below the oil level.

• Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner or a heating mantle. This design facilitates uniform heating of the oil bath via convection.

• Boiling Point Observation: As the temperature rises, air trapped in the capillary tube will be expelled, followed by a steady stream of bubbles from the sample as it begins to boil. The heating is then discontinued.

• Temperature Recording: The temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube is recorded as the boiling point of the sample.

Solubility Determination

The solubility of long-chain alkyl sulfonates can be determined in various solvents.

Protocol:

• Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, acetone, hexane) should be selected for the determination.

• Saturated Solution Preparation: An excess amount of tridecyl methanesulfonate is added to a known volume of each solvent in a sealed container.

• Equilibration: The mixtures are agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated solution is formed.

• Sample Separation: The undissolved solute is separated from the saturated solution by centrifugation and filtration.

• Concentration Analysis: The concentration of tridecyl methanesulfonate in the clear, saturated filtrate is determined using a suitable analytical technique. Given its structure, gas chromatography (GC) or high-performance liquid chromatography (HPLC) would be appropriate methods after creating a calibration curve with known concentrations.

• Solubility Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent (e.g., g/100 mL or g/100 g).

Density Measurement

For a viscous liquid like tridecyl methanesulfonate is expected to be, a pycnometer or an oscillating U-tube density meter can be used for accurate density determination.[9][10][11][12][13]

Protocol (using a pycnometer):

• Pycnometer Calibration: The empty pycnometer is cleaned, dried, and its mass is accurately measured. It is then filled with a reference liquid of known density (e.g., deionized water) at a specific temperature, and its mass is measured again. The volume of the pycnometer can be calculated from this data.

• Sample Measurement: The calibrated pycnometer is emptied, dried, and filled with the tridecyl methanesulfonate sample.

• Mass Determination: The mass of the pycnometer filled with the sample is accurately measured at the same temperature used for calibration.

• Density Calculation: The density of the sample is calculated by dividing the mass of the sample by the calibrated volume of the pycnometer.

Biological Activity and Synthesis Workflow

Alkyl methanesulfonates are recognized for their biological activity, primarily as alkylating agents.[1] Their ability to transfer an alkyl group to nucleophilic sites on biomolecules, such as DNA, is a key aspect of their mechanism of action.[1][14][15]

DNA Alkylation Signaling Pathway

The methanesulfonate group is an excellent leaving group, facilitating the alkylation of DNA bases, particularly guanine (B1146940) and adenine.[1][16] This can lead to DNA damage, cell cycle arrest, and apoptosis.[14][15][17]

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. larodan.com [larodan.com]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. SSERC | Melting point determination [sserc.org.uk]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. westlab.com [westlab.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. path.web.ua.pt [path.web.ua.pt]
• 10. [PDF] Densities and Viscosities of Fatty Acid Methyl and Ethyl Esters | Semantic Scholar [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Viscosities and densities of the methyl esters of some n‐alkanoic acids | Scilit [scilit.com]
• 13. researchgate.net [researchgate.net]
• 14. 7 Key Facts About Alkylating Agents Chemotherapy: Mechanism & Uses [int.livhospital.com]
• 15. DNA Damaging Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. How Do Alkylating Agents Work? Mechanism, Uses, and Side Effects Explained [int.livhospital.com]

An In-depth Technical Guide to the Solubility of Tridecyl Methanesulfonate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of tridecyl methanesulfonate (B1217627) in organic solvents. Due to the limited availability of specific quantitative data for this compound, this document synthesizes information based on established principles of organic chemistry, solubility data of analogous long-chain alkyl methanesulfonates, and general experimental methodologies. This guide is intended to provide researchers, scientists, and professionals in drug development with a foundational understanding for handling and formulating tridecyl methanesulfonate. It includes a qualitative assessment of its expected solubility, detailed experimental protocols for solubility determination, and a discussion of the underlying chemical principles.

Introduction

Tridecyl methanesulfonate (CAS 62732-69-8) is an organic compound with the molecular formula C₁₄H₃₀O₃S.[1] It consists of a long, thirteen-carbon alkyl chain (tridecyl) attached to a methanesulfonate (mesylate) functional group. This structure imparts an amphiphilic character to the molecule, with a non-polar hydrocarbon tail and a polar sulfonate ester head group. Understanding the solubility of tridecyl methanesulfonate is crucial for a variety of applications, including its use as a reagent in organic synthesis, as a potential pharmaceutical intermediate, and in the formulation of drug delivery systems. The solubility of a compound dictates its reactivity, bioavailability, and the methods by which it can be purified and analyzed.

Predicted Solubility Profile of Tridecyl Methanesulfonate

Based on these principles, the expected qualitative solubility of tridecyl methanesulfonate in various classes of organic solvents is summarized in the table below.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar Aprotic	Hexane, Cyclohexane, Toluene, Benzene	High	The long non-polar tridecyl chain will have strong van der Waals interactions with non-polar solvents.
Polar Aprotic	Acetone, Ethyl Acetate, Acetonitrile, Tetrahydrofuran (THF), Dichloromethane (DCM)	Moderate to High	These solvents can interact with both the non-polar alkyl chain and the polar methanesulfonate group.
Polar Protic	Methanol, Ethanol, Isopropanol	Low to Moderate	The polar hydroxyl groups of these solvents will have limited favorable interactions with the long non-polar chain, though some interaction with the polar head group is possible.
Highly Polar	Water, Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Very Low / Insoluble	The large, non-polar alkyl chain will be sterically hindered from interacting favorably with the highly polar solvent molecules.

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data for tridecyl methanesulfonate, standardized experimental protocols should be followed. The following section details a general and widely accepted method for determining the solubility of an organic compound in a given solvent.

Materials and Equipment

• Tridecyl methanesulfonate (high purity)

• A range of organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Evaporative Light Scattering Detector - ELSD)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

Experimental Workflow

The following diagram illustrates a typical workflow for the experimental determination of solubility.

A general experimental workflow for determining the solubility of an organic compound.

Detailed Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of tridecyl methanesulfonate to a series of vials. The excess is crucial to ensure a saturated solution is formed.

  • Accurately add a known volume of the desired organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker or incubator. The temperature should be controlled and recorded.

  • Allow the samples to equilibrate for a sufficient period (typically 24 to 72 hours) to ensure that the dissolution equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, centrifuge the vials at a high speed to pellet the excess undissolved solid.

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • Filter the aliquot through a syringe filter (e.g., 0.22 µm) to remove any remaining solid particles.

• Analysis:

  • Accurately dilute the filtered supernatant with a suitable solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted sample by a validated HPLC method to determine the concentration of tridecyl methanesulfonate.

• Quantification:

  • Prepare a series of standard solutions of tridecyl methanesulfonate of known concentrations.

  • Generate a calibration curve by plotting the analytical response (e.g., peak area) versus the concentration of the standards.

  • Use the calibration curve to determine the concentration of tridecyl methanesulfonate in the diluted sample.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the solubility of tridecyl methanesulfonate in the specific solvent at the given temperature.

Factors Influencing Solubility

Several factors can influence the solubility of tridecyl methanesulfonate in organic solvents:

• Temperature: Generally, the solubility of solids in liquids increases with temperature. However, this is not always the case, and the effect of temperature should be determined experimentally.

• Solvent Polarity: As discussed, the polarity of the solvent relative to the solute is a primary determinant of solubility.

• Presence of Impurities: Impurities in either the solute or the solvent can affect the measured solubility.

• Crystalline Form (Polymorphism): If tridecyl methanesulfonate can exist in different crystalline forms (polymorphs), each form will have a different solubility.

Logical Relationship of Solubility

The following diagram illustrates the logical relationship between the molecular structure of tridecyl methanesulfonate and its expected solubility in different types of solvents, based on the "like dissolves like" principle.

The influence of molecular structure on the solubility of tridecyl methanesulfonate.

Conclusion

While specific quantitative solubility data for tridecyl methanesulfonate remains to be extensively published, a strong predictive understanding of its behavior in various organic solvents can be derived from fundamental chemical principles. Its amphiphilic nature, with a dominant non-polar alkyl chain and a polar methanesulfonate head group, suggests a preference for solubility in non-polar to moderately polar aprotic solvents. For precise quantitative measurements, the experimental protocols detailed in this guide provide a robust framework. This technical guide serves as a valuable resource for scientists and researchers, enabling informed decisions in the handling, formulation, and application of tridecyl methanesulfonate. Further experimental investigation is encouraged to establish a comprehensive quantitative solubility profile for this compound.

References

• 1. larodan.com [larodan.com]
• 2. chem.ws [chem.ws]
• 3. All about Solubility of Alkanes [unacademy.com]
• 4. 3.3. Properties of alkanes | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. byjus.com [byjus.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Characterization of Tridecyl Methanesulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridecyl methanesulfonate (B1217627) (C₁₄H₃₀O₃S, MW: 278.45) is an alkyl sulfonate of interest in various chemical and pharmaceutical contexts.[1] Accurate characterization of this compound is crucial for its application and for quality control. This technical guide provides a detailed overview of the expected spectroscopic data for tridecyl methanesulfonate, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Due to the limited availability of published experimental spectra for this specific molecule, this guide presents predicted data based on the analysis of analogous compounds and established spectroscopic principles. Detailed, generalized experimental protocols for obtaining such data are also provided to guide researchers in their analytical endeavors.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for tridecyl methanesulfonate. These predictions are derived from the known spectral characteristics of the methanesulfonyl and tridecyl functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules.[2] For tridecyl methanesulfonate, the ¹H and ¹³C NMR spectra are expected to show characteristic signals for the methyl group of the mesylate and the long alkyl chain of the tridecyl group.

Table 1: Predicted ¹H NMR Data for Tridecyl Methanesulfonate (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.25	Triplet	2H	-O-CH₂ -CH₂-
~3.00	Singlet	3H	CH₃-SO₂-
~1.75	Quintet	2H	-O-CH₂-CH₂ -
~1.2-1.4	Multiplet	20H	-(CH₂)₁₀-
~0.88	Triplet	3H	-CH₂-CH₃

Table 2: Predicted ¹³C NMR Data for Tridecyl Methanesulfonate (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~70.0	-O-CH₂ -
~38.0	CH₃ -SO₂-
~31.9	-(CH₂ )₁₀- (terminal CH₂)
~29.6	-(CH₂ )₁₀- (internal CH₂)
~29.3	-(CH₂ )₁₀- (internal CH₂)
~28.8	-O-CH₂-CH₂ -
~25.6	-(CH₂ )₁₀-
~22.7	-CH₂ -CH₃
~14.1	-CH₂-CH₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of tridecyl methanesulfonate is expected to be dominated by strong absorptions from the sulfonate group and the alkyl chain.

Table 3: Predicted IR Absorption Bands for Tridecyl Methanesulfonate

Wavenumber (cm⁻¹)	Intensity	Assignment
~2925, ~2855	Strong	C-H stretching (alkyl chain)
~1465	Medium	C-H bending (alkyl chain)
~1350	Strong	Asymmetric S=O stretching (sulfonate)
~1175	Strong	Symmetric S=O stretching (sulfonate)
~970	Strong	S-O-C stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For tridecyl methanesulfonate, Electron Ionization (EI) would likely lead to fragmentation of the alkyl chain and cleavage of the sulfonate ester bond.

Table 4: Predicted Mass Spectrometry Data for Tridecyl Methanesulfonate

m/z	Interpretation
278	[M]⁺ (Molecular ion)
183	[CH₃(CH₂)₁₂]⁺ (Tridecyl cation)
95	[CH₃SO₂]⁺ (Methanesulfonyl cation)
79	[CH₃SO]⁺

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of tridecyl methanesulfonate.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of tridecyl methanesulfonate in about 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Instrumentation: Utilize a standard NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Use a standard pulse sequence.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans will be required compared to ¹H NMR.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-220 ppm).

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak as an internal standard.

IR Spectroscopy

• Sample Preparation:

  • Neat Liquid: If the sample is a liquid, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

  • Solution: Alternatively, dissolve the sample in a suitable solvent (e.g., CCl₄) that has minimal IR absorption in the regions of interest.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the salt plates or the solvent.

  • Record the sample spectrum.

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).[3]

• Ionization: Use an appropriate ionization technique. Electron Ionization (EI) is common for volatile compounds, while Electrospray Ionization (ESI) is suitable for less volatile or thermally labile compounds.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer (e.g., quadrupole, time-of-flight).

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the major fragment ions.

Visualizations

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a chemical compound like tridecyl methanesulfonate.

Caption: Workflow for Spectroscopic Analysis.

Predicted Spectroscopic Fragmentation of Tridecyl Methanesulfonate

This diagram illustrates the key structural features of tridecyl methanesulfonate and its predicted fragmentation in mass spectrometry.

Caption: Predicted Spectroscopic Data Map.

References

• 1. larodan.com [larodan.com]
• 2. benchchem.com [benchchem.com]
• 3. A practical derivatization LC/MS approach for determination of trace level alkyl sulfonates and dialkyl sulfates genotoxic impurities in drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]

Tridecyl Methanesulfonate: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for Tridecyl methanesulfonate (B1217627) (CAS No. 62732-69-8) is readily available in the public domain. The following guide is based on the known hazards of analogous short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS). Alkyl esters of methanesulfonic acid are a class of compounds with the potential for significant health hazards, including genotoxicity, mutagenicity, and carcinogenicity.[1][2] Therefore, Tridecyl methanesulfonate should be handled with extreme caution, assuming it possesses similar hazardous properties.

Executive Summary

This technical guide provides an in-depth overview of the potential safety and handling precautions for Tridecyl methanesulfonate. Due to the absence of specific data for this long-chain alkyl methanesulfonate, this document extrapolates information from well-studied, analogous compounds. Researchers, scientists, and drug development professionals should use this guide as a starting point for a rigorous safety assessment and the implementation of stringent safety protocols.

Hazard Identification and Classification

Based on the hazard profile of related alkyl methanesulfonates, Tridecyl methanesulfonate should be considered a hazardous substance. The primary concerns are its potential as a DNA alkylating agent, which can lead to mutagenic and carcinogenic effects.[1][2]

Table 1: Postulated GHS Classification for Tridecyl Methanesulfonate

Hazard Class	Hazard Category	Postulated H-Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.
Germ Cell Mutagenicity	Category 1B	H340: May cause genetic defects.
Carcinogenicity	Category 1B	H350: May cause cancer.
Reproductive Toxicity	Category 2	H361: Suspected of damaging fertility or the unborn child.
Hazardous to the Aquatic Environment, Long-term Hazard	Category 2	H411: Toxic to aquatic life with long lasting effects.

GHS Labeling Workflow

Caption: Postulated GHS labeling process for Tridecyl methanesulfonate.

Physical and Chemical Properties

Specific physical and chemical properties for Tridecyl methanesulfonate are not well-documented. The following table provides estimated values based on its chemical structure and data from related compounds.

Table 2: Estimated Physical and Chemical Properties of Tridecyl Methanesulfonate

Property	Estimated Value/Information	Source/Analogy
CAS Number	62732-69-8	-
Molecular Formula	C14H30O3S	-
Molecular Weight	278.45 g/mol	-
Appearance	Likely a colorless to yellowish liquid or low-melting solid	Analogy with other long-chain esters
Odor	No data available, likely faint or pungent	Analogy with other methanesulfonates
Boiling Point	No data available	-
Melting Point	No data available	-
Solubility	Insoluble in water; soluble in organic solvents	General property of long-chain esters

Toxicological Information

There is no specific toxicological data for Tridecyl methanesulfonate. However, the toxicity of alkyl methanesulfonates is primarily due to their ability to alkylate DNA.[1] Short-chain alkyl methanesulfonates are known mutagens and carcinogens in animal studies.[3] It is prudent to assume that Tridecyl methanesulfonate may exhibit similar toxicological properties.

Table 3: Postulated Toxicological Profile of Tridecyl Methanesulfonate

Toxicological Endpoint	Postulated Effect	Basis of Postulation
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed. Potential for dermal and inhalation toxicity.	Analogy with short-chain alkyl methanesulfonates.
Skin Corrosion/Irritation	Causes skin irritation.	Analogy with short-chain alkyl methanesulfonates.
Serious Eye Damage/Irritation	Causes serious eye irritation.	Analogy with short-chain alkyl methanesulfonates.
Respiratory or Skin Sensitization	May cause an allergic skin reaction.	Analogy with short-chain alkyl methanesulfonates.
Germ Cell Mutagenicity	May cause genetic defects.	Known property of alkyl methanesulfonates.[1][2]
Carcinogenicity	May cause cancer.	Known property of alkyl methanesulfonates.[1][2]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.	Analogy with short-chain alkyl methanesulfonates.
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Analogy with other irritating chemicals.
Specific Target Organ Toxicity (Repeated Exposure)	Potential for target organ damage on repeated exposure.	General concern for hazardous substances.
Aspiration Hazard	No data available.	-

Signaling Pathway of Alkylating Agent Induced DNA Damage

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.com [fishersci.com]

Discovery and history of Tridecyl methane sulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridecyl methane (B114726) sulfonate, a member of the alkyl methanesulfonate (B1217627) (mesylate) family, is an organic chemical compound with the potential for broad applications in research and chemical synthesis. While the specific historical discovery of this long-chain ester is not extensively documented, its chemical lineage is intrinsically linked to the development of methanesulfonic acid and its derivatives, which have been pivotal in organic chemistry since the 19th century. This guide provides a comprehensive technical overview of Tridecyl methane sulfonate, including its chemical properties, synthesis, reactivity, and potential applications, with a focus on its role as an alkylating agent. Due to the limited availability of specific data for the tridecyl derivative, information from closely related long-chain alkyl methanesulfonates is included to provide a representative understanding of this class of compounds.

Introduction

Alkyl methanesulfonates are esters of methanesulfonic acid.[1] They are characterized by the presence of the methanesulfonate group (-OSO2CH3), commonly referred to as a mesylate. This functional group is an excellent leaving group in nucleophilic substitution reactions, making alkyl methanesulfonates valuable intermediates in organic synthesis.[2] Tridecyl methane sulfonate, with its 13-carbon alkyl chain, possesses physicochemical properties that make it suitable for applications requiring lipophilicity.

Chemical and Physical Properties

Specific experimental data for Tridecyl methane sulfonate is sparse. The following table summarizes its known identifiers and physicochemical properties, supplemented with representative data for analogous long-chain alkyl methanesulfonates.

Property	Value	Reference
IUPAC Name	Tridecyl methanesulfonate
Synonyms	1-Tridecanol, methanesulfonate; Tridecyl mesylate	[7]
CAS Number	62732-69-8	[7]
Molecular Formula	C14H30O3S	[7]
Molecular Weight	278.45 g/mol	[7]
Appearance	Not specified (likely a liquid or low-melting solid at room temperature)
Solubility	Expected to be soluble in organic solvents and poorly soluble in water

Synthesis and Experimental Protocols

Tridecyl methane sulfonate is typically synthesized by the reaction of tridecanol (B155529) with a methanesulfonylating agent, such as methanesulfonyl chloride or methanesulfonic anhydride, in the presence of a non-nucleophilic base.

General Synthesis of Alkyl Methanesulfonates

Alkyl methanesulfonates are commonly prepared through two primary routes[1]:

• Esterification of an alcohol with methanesulfonic acid: This method involves the direct reaction of the alcohol with the acid, often requiring removal of water to drive the equilibrium towards the product.

• Reaction of an alcohol with methanesulfonyl chloride: This is a more common and efficient method, where the alcohol is treated with methanesulfonyl chloride in the presence of a base (e.g., pyridine (B92270), triethylamine) to neutralize the HCl byproduct.

Representative Experimental Protocol for the Synthesis of a Long-Chain Alkyl Methanesulfonate

The following is a general experimental protocol for the synthesis of an alkyl methanesulfonate, which can be adapted for Tridecyl methane sulfonate.

Materials:

• Tridecanol

• Methanesulfonyl chloride

• Anhydrous pyridine or triethylamine (B128534)

• Anhydrous dichloromethane (B109758) (or other suitable aprotic solvent)

• 3 N Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve tridecanol (1 equivalent) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add anhydrous pyridine or triethylamine (1.1-1.5 equivalents) to the solution with stirring.

• Slowly add methanesulfonyl chloride (1.1 equivalents) dropwise to the cooled solution.

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature, stirring for an additional 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Quench the reaction by the slow addition of cold water.

• Transfer the mixture to a separatory funnel and wash sequentially with 3 N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude Tridecyl methane sulfonate.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Caption: General workflow for the synthesis of Tridecyl Methane Sulfonate.

Reactivity and Applications

The primary reactivity of Tridecyl methane sulfonate is centered around the methanesulfonate group, which acts as an excellent leaving group in nucleophilic substitution (SN2) reactions. This property allows for the facile introduction of a wide range of nucleophiles, making it a versatile intermediate in organic synthesis.

Caption: Generalized SN2 reaction pathway involving an alkyl methanesulfonate.

Applications in Drug Development

In drug development, the methanesulfonate group is often used to form mesylate salts of basic drug molecules, which can improve their solubility and stability.[6] While Tridecyl methane sulfonate itself is not a common pharmaceutical ingredient, its reactivity profile is representative of intermediates used in the synthesis of more complex active pharmaceutical ingredients. The long alkyl chain of Tridecyl methane sulfonate can impart significant lipophilicity, a property that is often modulated in drug design to control absorption, distribution, metabolism, and excretion (ADME) properties.

Use as an Alkylating Agent

Alkyl methanesulfonates are potent alkylating agents.[1] This reactivity is exploited in various chemical transformations. In biological research, shorter-chain alkyl methanesulfonates like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) are used as model DNA alkylating agents to study DNA damage and repair mechanisms.[1] While the biological activity of Tridecyl methane sulfonate is not well-characterized, its chemical nature suggests it would also act as an alkylating agent.

Spectroscopic Characterization (Representative Data)

¹H NMR Spectroscopy (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Assignment
~4.2	Triplet	-CH₂-O-
~3.0	Singlet	CH₃-SO₂-
~1.7	Multiplet	-CH₂-CH₂-O-
~1.2-1.4	Broad Multiplet	-(CH₂)₁₀-
~0.9	Triplet	-CH₃

¹³C NMR Spectroscopy (Predicted)

Chemical Shift (δ) ppm	Assignment
~70	-CH₂-O-
~38	CH₃-SO₂-
~32	-CH₂- (alpha to terminal CH₃)
~29-30	-(CH₂)ₙ- (bulk methylene (B1212753) carbons)
~26	-CH₂-CH₂-O-
~23	-CH₂-CH₃
~14	-CH₃

Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
2920-2960	Strong	C-H stretch (alkyl)
2850-2870	Strong	C-H stretch (alkyl)
1340-1360	Strong	S=O asymmetric stretch
1170-1190	Strong	S=O symmetric stretch
900-1000	Strong	S-O-C stretch

Mass Spectrometry (Predicted)

In mass spectrometry, Tridecyl methane sulfonate would be expected to show fragmentation patterns characteristic of long-chain esters. Key fragments would likely include the loss of the methanesulfonate group and fragmentation along the alkyl chain.

Conclusion

Tridecyl methane sulfonate is a long-chain alkyl ester of methanesulfonic acid. While its specific discovery and history are not well-documented, its chemistry is representative of the broader class of alkyl methanesulfonates. These compounds are valued in organic synthesis as versatile alkylating agents due to the excellent leaving group ability of the mesylate moiety. Its long alkyl chain confers lipophilic properties that could be of interest in various applications, including as a synthetic intermediate for molecules where lipophilicity is a key design element. Further research into the specific properties and applications of Tridecyl methane sulfonate would be beneficial to fully elucidate its potential in chemical and pharmaceutical research.

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. nbinno.com [nbinno.com]
• 3. Methane Sulphonic Acid is Green Catalyst in Organic Synthesis – Oriental Journal of Chemistry [orientjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a sensitive method for alkyl sulfonate genotoxic impurities determination in drug substances using gas chromatography coupled to triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. larodan.com [larodan.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Tridecyl Methanesulfonate from Tridecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of tridecyl methanesulfonate (B1217627) from tridecanol (B155529). The procedure involves the reaction of tridecanol with methanesulfonyl chloride in the presence of a non-nucleophilic base. This application note includes a step-by-step experimental protocol, a summary of quantitative data, and safety precautions. The provided information is intended to guide researchers in the efficient and safe laboratory-scale synthesis of this long-chain alkyl methanesulfonate, a valuable intermediate in organic synthesis.

Introduction

Tridecyl methanesulfonate, also known as tridecyl mesylate, is an organic compound that serves as a versatile intermediate in various chemical syntheses. The methanesulfonyl group (mesyl group) is an excellent leaving group, making tridecyl methanesulfonate a suitable substrate for nucleophilic substitution reactions. This reactivity allows for the introduction of the tridecyl group into a wide range of molecules, which is of particular interest in the development of pharmaceuticals and other specialty chemicals where long alkyl chains can modify properties such as lipophilicity and solubility. The synthesis described herein follows a general and reliable method for the mesylation of primary alcohols.

Reaction and Mechanism

The synthesis of tridecyl methanesulfonate from tridecanol proceeds via the reaction of the alcohol with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, typically a tertiary amine such as triethylamine (B128534) (Et₃N). The base is crucial as it neutralizes the hydrochloric acid (HCl) generated during the reaction, preventing potential side reactions and driving the reaction to completion. The reaction is typically carried out in an aprotic solvent, such as dichloromethane (B109758) (DCM), to ensure the solubility of the reactants and facilitate the reaction.

The mechanism involves the nucleophilic attack of the hydroxyl group of tridecanol on the electrophilic sulfur atom of methanesulfonyl chloride. This is followed by the elimination of a chloride ion and subsequent deprotonation of the resulting oxonium ion by the base to yield the final product, tridecyl methanesulfonate, and the triethylammonium (B8662869) chloride salt.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Grade	Supplier
Tridecanol	≥98%	Sigma-Aldrich
Methanesulfonyl Chloride (MsCl)	≥99%	Sigma-Aldrich
Triethylamine (Et₃N)	≥99%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich
Saturated Sodium Bicarbonate Solution	-	-
Brine (Saturated NaCl Solution)	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	Fisher Scientific
Round-bottom flask	-	-
Magnetic stirrer and stir bar	-	-
Dropping funnel	-	-
Ice bath	-	-
Separatory funnel	-	-
Rotary evaporator	-	-

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve tridecanol (1.0 eq.) in anhydrous dichloromethane (DCM).

• Addition of Base: Cool the solution to 0 °C using an ice bath. To the stirred solution, add triethylamine (1.5 eq.) dropwise.

• Addition of Methanesulfonyl Chloride: While maintaining the temperature at 0 °C, add methanesulfonyl chloride (1.2 eq.) dropwise to the reaction mixture via the dropping funnel over a period of 15-20 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding cold water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude tridecyl methanesulfonate.

  • If necessary, the product can be further purified by column chromatography on silica (B1680970) gel.

Data Presentation

Table 1: Reactant Quantities and Product Characteristics

Parameter	Value
Reactants
Tridecanol	1.0 eq.
Methanesulfonyl Chloride	1.2 eq.
Triethylamine	1.5 eq.
Product
Molecular Formula	C₁₄H₃₀O₃S[1]
Molecular Weight	278.45 g/mol [1]
Appearance	Colorless to pale yellow oil
Purity	>95% (typical)
Yield	85-95% (typical)

Table 2: Spectroscopic Data for Tridecyl Methanesulfonate

¹H NMR (CDCl₃, 400 MHz)	δ (ppm)	Multiplicity	Integration	Assignment
4.22	t, J = 6.6 Hz	2H	-O-CH ₂-
3.00	s	3H	CH ₃-SO₂-
1.75	p, J = 6.7 Hz	2H	-O-CH₂-CH ₂-
1.41 - 1.20	m	20H	-(CH ₂)₁₀-
0.88	t, J = 6.8 Hz	3H	CH ₃-(CH₂)₁₁-
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm)	Assignment
70.3	-O-C H₂-
37.5	C H₃-SO₂-
31.9	-C H₂-CH₃
29.6 - 29.1	-(C H₂)₈-
28.9	-O-CH₂-C H₂-
25.4	-O-CH₂-CH₂-C H₂-
22.7	-C H₂-CH₂-CH₃
14.1	C H₃-(CH₂)₁₁-
IR (neat)	ν (cm⁻¹)	Assignment
2924, 2854	C-H stretch (alkyl)
1355	S=O asymmetric stretch
1175	S=O symmetric stretch
975, 935	S-O-C stretch

Visualizations

Caption: Experimental workflow for the synthesis of tridecyl methanesulfonate.

Safety Precautions

• Methanesulfonyl chloride is corrosive, a lachrymator, and reacts violently with water. Handle it with extreme care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Triethylamine is flammable and has a strong, unpleasant odor. Handle it in a fume hood.

• Dichloromethane is a volatile and potentially carcinogenic solvent. All operations involving DCM should be performed in a fume hood.

• The reaction is exothermic. Addition of methanesulfonyl chloride should be done slowly and at a controlled temperature to avoid a runaway reaction.

• Dispose of all chemical waste according to institutional and local regulations.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of tridecyl methanesulfonate from tridecanol. The procedure is straightforward and generally results in high yields of the desired product. The provided data and safety guidelines are intended to assist researchers in successfully and safely performing this synthesis in a laboratory setting. The resulting tridecyl methanesulfonate can be used as a key intermediate for the introduction of the tridecyl moiety in various synthetic applications.

References

• 1. larodan.com [larodan.com]

Application Notes and Protocols: Tridecyl Methanesulfonate as a Protecting Group

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tridecyl methanesulfonate (B1217627) as a protecting group for alcohols in organic synthesis. While specific literature on tridecyl methanesulfonate as a protecting group is limited, its chemical behavior can be largely inferred from the well-established use of other long-chain alkyl methanesulfonates (mesylates). The long tridecyl chain is expected to impart significant lipophilicity to the protected molecule, potentially influencing its solubility and chromatographic behavior.

Methanesulfonates, or mesylates, are effective protecting groups for alcohols due to their stability under a range of reaction conditions and the multiple methods available for their subsequent removal.[1][2] They are typically prepared by reacting an alcohol with methanesulfonyl chloride in the presence of a non-nucleophilic base.[3]

Data Summary

The stability and deprotection of sulfonate esters are highly dependent on the reaction conditions. The following tables summarize the general stability of sulfonate esters to various reagents and the conditions for their cleavage. This data, compiled from studies on various sulfonate esters, can serve as a guide for the use of tridecyl methanesulfonate.

Table 1: General Stability of Alkyl Sulfonate Esters

Reagent/Condition	Stability of Sulfonate Ester	Reference
Mildly Reducing Conditions (e.g., NaBH₄)	Generally Stable	[4]
Moderately Acidic Conditions (e.g., TFA, rt)	Generally Stable (except for some secondary esters)	[4][5]
Strong Nucleophiles (e.g., NaI, NaN₃)	Labile, undergoes Sₙ2 displacement	[4][6]
Basic Nucleophiles (e.g., Piperidine)	Labile	[4]
Strong Acids (e.g., refluxing HBr)	Labile	[4]
Low-Valent Titanium Reagents	Labile	[7][8]

Table 2: Common Deprotection Methods for Sulfonate Esters

Reagent	Conditions	Substrate Scope	Reference
Low-Valent Titanium (from TiCl₃/Li)	THF, ambient temperature	Aromatic and aliphatic tosylates and sulfonamides	[8]
Sodium Iodide (NaI)	Refluxing acetone (B3395972)	Primary and some secondary alkyl sulfonates	[4]
Sodium Azide (NaN₃)	DMF, 70 °C	Neopentyl sulfates	[4]
Trifluoroacetic Acid (TFA)	Room temperature to elevated temperatures	Certain acid-labile sulfonate esters	[5]
Sodium Hydroxide (NaOH)	Nonaqueous conditions, room temperature	Most sulfonate esters	[4]

Experimental Protocols

Protocol 1: Synthesis of Tridecyl Methanesulfonate

This protocol describes the synthesis of tridecyl methanesulfonate from 1-tridecanol (B166897) and methanesulfonyl chloride.[3][9]

Materials:

• 1-Tridecanol

• Methanesulfonyl chloride

• Triethylamine (B128534) or Pyridine (B92270)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 1-tridecanol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.2 eq) to the solution.

• Slowly add methanesulfonyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tridecyl methanesulfonate.

• Purify the crude product by flash column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Protection of a Primary Alcohol using Tridecyl Methanesulfonate

This protocol is a general procedure for the protection of a primary alcohol. The synthesis of the protecting group reagent, tridecyl methanesulfonyl chloride, would follow a similar procedure to the synthesis of methanesulfonyl chloride, which involves the chlorination of tridecyl methanesulfonic acid.[10] For the purpose of this protocol, we will assume the availability of the sulfonyl chloride.

Materials:

• Substrate containing a primary alcohol

• Tridecyl methanesulfonyl chloride

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve the alcohol-containing substrate (1.0 eq) in anhydrous DCM or pyridine in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C.

• Add tridecyl methanesulfonyl chloride (1.1 eq) portion-wise to the stirred solution. If using DCM as the solvent, add pyridine (1.2 eq) prior to the sulfonyl chloride.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature until the starting material is consumed, as monitored by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with water, 1 M HCl (if pyridine was used), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the resulting protected alcohol by flash chromatography.

Protocol 3: Deprotection of a Tridecyl Methanesulfonate Protected Alcohol

The choice of deprotection method will depend on the other functional groups present in the molecule. Below are two potential methods.

Method A: Reductive Cleavage with Low-Valent Titanium [7][8]

Materials:

• Protected alcohol (1.0 eq)

• Titanium(III) chloride (TiCl₃) (4.0 eq)

• Lithium wire (Li) (12.0 eq)

• Tetrahydrofuran (THF), anhydrous and degassed

Procedure:

• In a flame-dried flask under argon, add TiCl₃ and freshly cut lithium wire.

• Add anhydrous, degassed THF and stir the mixture at room temperature. The solution should turn from blue to black, indicating the formation of the low-valent titanium reagent.

• After stirring for 2 hours, add a solution of the tridecyl methanesulfonate-protected alcohol in THF to the reagent.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, quench the reaction by carefully adding water.

• Filter the mixture through a pad of Celite® and wash the filter cake with ethyl acetate.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the deprotected alcohol by flash chromatography.

Method B: Nucleophilic Displacement with Sodium Iodide [4][6]

Materials:

• Protected alcohol (1.0 eq)

• Sodium Iodide (NaI) (5.0 eq)

• Acetone or DMF

Procedure:

• Dissolve the protected alcohol in acetone or DMF.

• Add sodium iodide and heat the mixture to reflux.

• Monitor the reaction by TLC. The reaction may require several hours to overnight for completion.

• After cooling to room temperature, remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the layers and extract the aqueous phase with ethyl acetate.

• Combine the organic extracts, wash with saturated aqueous sodium thiosulfate (B1220275) solution to remove any remaining iodine, then wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the resulting alcohol by flash chromatography.

Visualizations

Caption: Synthesis of Tridecyl Methanesulfonate.

Caption: Protection of an alcohol.

Caption: Deprotection pathways.

References

• 1. Mild cleavage of aryl mesylates: methanesulfonate as potent protecting group for phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mesylate - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. A Facile Route to the Deprotection of Sulfonate Esters and Sulfonamides with Low Valent Titanium Reagents [organic-chemistry.org]
• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 9. TETRADECYL METHANE SULFATE synthesis - chemicalbook [chemicalbook.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Tridecyl Methanesulfonate in Organic Synthesis

Introduction

Tridecyl methanesulfonate (B1217627), also known as tridecyl mesylate, is an organic compound with the formula C₁₄H₃₀O₃S.[1] It is the ester of tridecanol (B155529) and methanesulfonic acid. In the realm of organic synthesis, the methanesulfonate group (mesylate) is an excellent leaving group in nucleophilic substitution reactions, making tridecyl methanesulfonate a valuable intermediate for introducing the C₁₃H₂₇ alkyl chain into a variety of molecules.[2][3] Its reactivity is analogous to that of other primary alkyl halides and sulfonates.[2][3] These application notes provide an overview of its synthesis and potential applications in forming ethers and amines, complete with detailed experimental protocols. While specific literature examples for tridecyl methanesulfonate are sparse, the provided protocols are based on well-established and analogous reactions for other long-chain alkyl methanesulfonates.

Synthesis of Tridecyl Methanesulfonate

Tridecyl methanesulfonate is typically synthesized from 1-tridecanol (B166897) by reaction with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as triethylamine (B128534) or pyridine, to neutralize the HCl generated.[3][4]

Caption: General workflow for the synthesis of tridecyl methanesulfonate.

Experimental Protocol: Synthesis of Tridecyl Methanesulfonate

• Reaction Setup: To a solution of 1-tridecanol (1 equiv.) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0 °C in an ice bath, add triethylamine (1.5 equiv.).

• Addition of Mesyl Chloride: Slowly add methanesulfonyl chloride (1.2 equiv.) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding water. Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved by column chromatography on silica (B1680970) gel if necessary.

Applications in Nucleophilic Substitution Reactions

As an alkylating agent, tridecyl methanesulfonate is an effective substrate for Sₙ2 reactions with a variety of nucleophiles.[5] This allows for the formation of new carbon-heteroatom bonds.

Caption: Tridecyl methanesulfonate as a key intermediate for introducing the tridecyl group.

Ether Synthesis (Williamson Ether Synthesis Analogue)

Tridecyl methanesulfonate can be used to synthesize unsymmetrical ethers by reacting it with an alkoxide nucleophile.[2][6] This reaction proceeds via an Sₙ2 mechanism.

Table 1: Representative Data for Ether Synthesis

Entry	Alkoxide	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
1	Sodium methoxide	THF	60	12	>90
2	Sodium ethoxide	Ethanol	78	12	>90
3	Potassium tert-butoxide	THF	25	24	>85
4	Sodium phenoxide	DMF	80	8	>90

Experimental Protocol: Synthesis of Ethyl Tridecyl Ether

• Alkoxide Preparation: In a flask equipped with a reflux condenser and under an inert atmosphere, add absolute ethanol. To the ethanol, add sodium metal (1.1 equiv.) in small pieces until it is completely dissolved, forming sodium ethoxide.

• Reaction: To the solution of sodium ethoxide, add tridecyl methanesulfonate (1 equiv.).

• Heating: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 12 hours.

• Workup: After cooling to room temperature, carefully add water to quench the reaction. Extract the product with diethyl ether.

• Purification: Wash the combined organic extracts with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude ether can be purified by distillation or column chromatography.

Amine Synthesis

The reaction of tridecyl methanesulfonate with ammonia, primary amines, or secondary amines can produce primary, secondary, and tertiary amines, respectively.[7][8] Over-alkylation can be an issue, especially when synthesizing primary amines.[8]

Table 2: Representative Data for Amine Synthesis

Entry	Nucleophile	Solvent	Temperature (°C)	Time (h)	Product Type	Expected Yield (%)
1	Ammonia (excess)	Ethanol	100 (sealed tube)	24	Primary Amine	40-50
2	Benzylamine (B48309)	DMF	80	12	Secondary Amine	>80
3	Diethylamine	Acetonitrile	80	16	Tertiary Amine	>90
4	Sodium Azide (followed by reduction)	DMF	100	12	Primary Amine	>80 (2 steps)

Experimental Protocol: Synthesis of N-Tridecylbenzylamine

• Reaction Setup: In a round-bottom flask, dissolve tridecyl methanesulfonate (1 equiv.) and benzylamine (2 equiv.) in an aprotic polar solvent like dimethylformamide (DMF). Add a non-nucleophilic base such as potassium carbonate (1.5 equiv.).

• Heating: Heat the stirred mixture to 80 °C and maintain for 12 hours.

• Workup: Cool the reaction to room temperature and pour it into water. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Caption: A typical experimental workflow for using tridecyl methanesulfonate.

References

• 1. larodan.com [larodan.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 5. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 24.6 Synthesis of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Application of Tridecyl Methane Sulfonate in Polymer Chemistry: A Theoretical Exploration

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield specific, documented applications of Tridecyl Methane (B114726) Sulfonate (TMS) in polymer chemistry. The following application notes and protocols are based on the general reactivity of long-chain alkyl methanesulfonates and represent a theoretical application. The experimental details provided are hypothetical and would require optimization and validation.

Introduction

Tridecyl methane sulfonate (TMS), also known as tridecyl mesylate, is an alkyl sulfonate ester. The methanesulfonate (B1217627) group is an excellent leaving group, making TMS a potential alkylating agent. While direct applications in polymer chemistry are not well-documented in publicly available literature, its chemical structure suggests potential utility in initiating cationic polymerization or in the surface modification of polymers. This document outlines a theoretical application of TMS as a cationic polymerization initiator.

Theoretical Application: Cationic Polymerization Initiator

The core principle behind this hypothetical application lies in the ability of the methanesulfonate group to depart, leaving behind a tridecyl carbocation. This carbocation could, in theory, initiate the polymerization of susceptible monomers, such as isobutylene (B52900) or vinyl ethers. The long tridecyl chain would then be incorporated as an end-group in the resulting polymer, potentially influencing its properties, such as solubility and thermal stability.

Proposed Reaction Mechanism

The initiation step would involve the dissociation of TMS, potentially assisted by a Lewis acid co-initiator, to form a tridecyl carbocation. This carbocation would then attack a monomer unit, starting the polymer chain growth.

Hypothetical Experimental Protocol: Cationic Polymerization of Isobutylene Initiated by Tridecyl Methane Sulfonate

This protocol describes a hypothetical procedure for the polymerization of isobutylene using a TMS/Lewis acid initiating system.

Materials:

• Tridecyl methane sulfonate (TMS)

• Isobutylene

• Titanium tetrachloride (TiCl4) (or other suitable Lewis acid)

• Dichloromethane (B109758) (CH2Cl2) (dry)

• Methanol

• Nitrogen gas (high purity)

• Standard glassware for inert atmosphere reactions (Schlenk line, septa, etc.)

Equipment:

• Schlenk line

• Magnetic stirrer

• Low-temperature bath (e.g., dry ice/acetone)

• Syringes and needles

• Rotary evaporator

• Vacuum oven

Procedure:

• Reactor Setup: A 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet is assembled and dried under vacuum with a heat gun. The flask is then cooled to room temperature under a positive pressure of nitrogen.

• Solvent and Monomer Addition: 100 mL of dry dichloromethane is transferred to the reaction flask via cannula. The flask is then cooled to -80°C using a dry ice/acetone bath. 20 mL of liquefied isobutylene is carefully condensed into the reaction flask.

• Initiator and Co-initiator Preparation:

  • A stock solution of TMS in dry dichloromethane (e.g., 0.1 M) is prepared in a separate, dry, nitrogen-flushed flask.

  • A stock solution of TiCl4 in dry dichloromethane (e.g., 0.2 M) is prepared under an inert atmosphere.

• Initiation of Polymerization:

  • To the cooled monomer solution, 5 mL of the TMS stock solution is added via syringe.

  • The polymerization is initiated by the slow, dropwise addition of 5 mL of the TiCl4 stock solution. The reaction mixture is stirred vigorously.

• Polymerization: The reaction is allowed to proceed at -80°C for 1 hour. The progress of the reaction can be monitored by observing the increase in viscosity of the solution.

• Termination: The polymerization is terminated by the addition of 10 mL of pre-chilled methanol.

• Polymer Isolation and Purification:

  • The reaction mixture is allowed to warm to room temperature.

  • The polymer is precipitated by pouring the solution into a large volume of methanol.

  • The precipitated polyisobutylene (B167198) is collected by filtration, redissolved in a minimal amount of hexane, and re-precipitated in methanol. This process is repeated twice to remove any unreacted monomer and initiator residues.

• Drying: The purified polymer is dried in a vacuum oven at 40°C to a constant weight.

• Characterization: The resulting polymer can be characterized by techniques such as Gel Permeation Chromatography (GPC) for molecular weight and molecular weight distribution, and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the presence of the tridecyl end-group.

Data Presentation

Since this is a hypothetical protocol, no experimental data can be presented. In a real-world scenario, the following data would be collected and tabulated for analysis:

Table 1: Hypothetical Polymerization Results

Entry	[Monomer] (mol/L)	[TMS] (mol/L)	[TiCl4] (mol/L)	Time (h)	Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)
1	2.0	0.005	0.01	1	-	-	-
2	2.0	0.010	0.02	1	-	-	-
3	2.0	0.005	0.01	2	-	-	-

Mn = Number-average molecular weight; PDI = Polydispersity Index

Visualization of the Hypothetical Workflow

Caption: Hypothetical workflow for cationic polymerization.

Application Notes and Protocols: Tridecyl Methane Sulfonate as a Potential Surfactant

Disclaimer: Direct experimental data on the surfactant properties of tridecyl methane (B114726) sulfonate is limited in publicly available literature. The information and protocols provided herein are based on the general principles of surfactant chemistry and extrapolated from data on structurally related long-chain alkyl sulfonates and sulfates. These notes are intended to serve as a guide for researchers to characterize and utilize tridecyl methane sulfonate as a potential surfactant.

Introduction

Tridecyl methane sulfonate (C₁₃H₂₇SO₃CH₃) is an alkyl sulfonate, a class of anionic surfactants. Its amphiphilic structure, consisting of a long hydrophobic tridecyl (C13) carbon chain and a polar methanesulfonate (B1217627) headgroup, suggests its potential utility in various research and pharmaceutical applications. Anionic surfactants are widely used for their excellent detergency, wetting, and emulsifying properties. This document provides an overview of its potential applications, physicochemical properties, and detailed protocols for its synthesis and characterization.

Potential Applications in Research and Drug Development

Given its predicted surfactant properties, tridecyl methane sulfonate could be a valuable tool in several areas:

• Solubilization of Poorly Soluble Compounds: In drug discovery, many active pharmaceutical ingredients (APIs) exhibit poor aqueous solubility, limiting their bioavailability. Surfactants like tridecyl methane sulfonate can form micelles in aqueous solutions above a certain concentration (the Critical Micelle Concentration or CMC). These micelles have a hydrophobic core that can encapsulate nonpolar drug molecules, increasing their apparent solubility.

• Emulsification and Formulation: Tridecyl methane sulfonate can be investigated as an emulsifying agent to stabilize oil-in-water (o/w) or water-in-oil (w/o) emulsions. This is critical for the formulation of various drug delivery systems, including creams, lotions, and parenteral emulsions.

• Wetting Agent: As a wetting agent, it can be used to increase the contact between a liquid and a solid surface, which is beneficial in tablet manufacturing and suspension formulations.

• Membrane Protein Research: The detergent properties of surfactants are essential for the solubilization, purification, and characterization of integral membrane proteins.

• Nanoparticle Synthesis: Surfactants are often used to control the size and stability of nanoparticles during their synthesis.

Physicochemical Properties

Table 1: Comparison of Surfactant Properties of Related Anionic Surfactants

Surfactant	Alkyl Chain Length	Critical Micelle Concentration (CMC) (mmol/L)	Surface Tension at CMC (γcmc) (mN/m)
Sodium Dodecyl Sulfate (SDS)	C12	8.2[1]	~39[1]
β-Sodium Dodecyl Sulfonate	C12	2.93[1]	27.06[1]
Sodium Tetradecyl Sulfate (STS)	C14	~2.05[1]	~37[1]
Tridecyl Methane Sulfonate (Estimated)	C13	~1.0 - 3.0	~30 - 35

Note: The values for Tridecyl Methane Sulfonate are estimations based on the properties of similar surfactants and the general trends in surfactant behavior.

Experimental Protocols

Protocol 1: Synthesis of Tridecyl Methane Sulfonate

This protocol describes a general method for the synthesis of alkyl methanesulfonates by reacting an alkyl alcohol with methanesulfonyl chloride.

Materials:

• Tridecanol (B155529)

• Methanesulfonyl chloride

• Anhydrous aromatic solvent (e.g., toluene)

• Tertiary amine (e.g., triethylamine)

• Aqueous alkali metal carbonate solution (e.g., 1-3% sodium carbonate)

• Anhydrous magnesium sulfate

• Nitrogen gas supply

Procedure:

• Under a nitrogen atmosphere, dissolve tridecanol and methanesulfonyl chloride in an aromatic organic solvent in a reaction flask.

• Cool the mixture to 10-15°C in an ice bath.

• Slowly add a tertiary amine dropwise to the stirred solution. The tertiary amine acts as a base to neutralize the HCl byproduct.

• Allow the reaction to proceed at this temperature for several hours until completion (monitor by TLC or GC).

• Wash the reaction mixture with an aqueous alkali metal carbonate solution to remove any remaining acid and the amine salt.[2]

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent under reduced pressure to obtain the crude tridecyl methane sulfonate.

• Purify the product by vacuum distillation or column chromatography if necessary.

Diagram of Synthesis Workflow:

Synthesis Workflow

Protocol 2: Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry

The CMC is a fundamental property of a surfactant. It can be determined by measuring the surface tension of solutions with varying surfactant concentrations. The surface tension decreases with increasing surfactant concentration up to the CMC, after which it remains relatively constant.

Materials:

• Tridecyl methane sulfonate

• High-purity water

• Tensiometer (with Wilhelmy plate or Du Noüy ring)

• A series of volumetric flasks and pipettes

• Glassware cleaned with a suitable method to remove any surface-active impurities (e.g., washing with chromic acid or plasma cleaning).

Procedure:

• Prepare a stock solution of tridecyl methane sulfonate in high-purity water at a concentration significantly above the expected CMC (e.g., 10 mmol/L).

• Prepare a series of dilutions from the stock solution to cover a wide range of concentrations, both below and above the estimated CMC.

• Calibrate the tensiometer with high-purity water.

• Measure the surface tension of each dilution, starting from the most dilute solution and progressing to the most concentrated. Ensure the system reaches equilibrium before taking a reading.

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is determined as the concentration at the point of intersection of the two linear portions of the plot (the rapidly decreasing part and the plateau).

Diagram of CMC Determination Workflow:

CMC Determination Workflow

Protocol 3: Evaluation of Emulsification and Emulsion Stability

This protocol provides a basic method to assess the ability of tridecyl methane sulfonate to form and stabilize an oil-in-water emulsion.

Materials:

• Tridecyl methane sulfonate aqueous solution (at a concentration above its CMC)

• A nonpolar oil (e.g., mineral oil, hexadecane)

• Graduated cylinders or test tubes

• Vortex mixer or homogenizer

• Microscope

Procedure:

• In a graduated cylinder, combine a specific ratio of oil and the aqueous surfactant solution (e.g., 20% oil and 80% aqueous phase).

• Homogenize the mixture using a vortex mixer or homogenizer for a fixed period (e.g., 2 minutes) to form an emulsion.

• Immediately after formation, record the initial volume of the emulsion.

• Allow the emulsion to stand undisturbed and monitor it over time for signs of instability, such as creaming or phase separation. Record the volume of the separated aqueous or oil phase at regular intervals.

• Calculate the emulsion stability as a percentage of the initial emulsion volume remaining at each time point.

• Optionally, observe the emulsion under a microscope to assess the droplet size and distribution.

Logical Relationships in Surfactant Properties

The molecular structure of a surfactant, particularly the length of its hydrophobic tail, significantly influences its properties. For a homologous series of linear alkyl sulfonates, the following relationships generally hold:

Diagram of Structure-Property Relationships:

Structure-Property Relationship

An increase in the length of the hydrophobic alkyl chain leads to greater hydrophobicity of the surfactant molecule. This increased hydrophobicity makes it less favorable for the molecule to be dissolved as a monomer in water, thus promoting aggregation into micelles at a lower concentration, which results in a lower CMC.[3] Concurrently, the longer hydrophobic tail allows for more efficient packing at the air-water interface, leading to a greater reduction in surface tension.[3]

This document is for informational purposes only and should be used as a starting point for further research. All experimental work should be conducted with appropriate safety precautions.

References

• 1. benchchem.com [benchchem.com]
• 2. CN102791680B - Process for preparation of alkyl methanesulfonate solution - Google Patents [patents.google.com]
• 3. tandfonline.com [tandfonline.com]

Application Note: A Robust Protocol for the Mesylation of Long-Chain Alcohols

Audience: Researchers, scientists, and drug development professionals.

Introduction

The conversion of alcohols to methanesulfonates (mesylates) is a fundamental transformation in organic synthesis. This process replaces the poor leaving group, hydroxyl (-OH), with a highly effective mesylate (-OMs) group, facilitating subsequent nucleophilic substitution and elimination reactions.[1] For long-chain alcohols, which are common intermediates in the synthesis of pharmaceuticals, surfactants, and advanced materials, an efficient and reliable mesylation protocol is essential.[2] This application note provides a detailed, step-by-step experimental protocol for the mesylation of long-chain primary alcohols, data presentation for typical reactions, and visual guides for the workflow and reaction mechanism.

Reaction Principle and Mechanism

The reaction involves the treatment of a long-chain alcohol with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, typically an amine like triethylamine (B128534) (TEA) or pyridine. The base neutralizes the hydrochloric acid (HCl) byproduct generated during the reaction. While the traditional mechanism involves nucleophilic attack of the alcohol onto the sulfur atom of MsCl, evidence suggests that with triethylamine in dichloromethane (B109758) (DCM), the reaction can proceed via a highly reactive "sulfene" intermediate.[3][4] This pathway is initiated by an E2 elimination of HCl from methanesulfonyl chloride, and the subsequent nucleophilic attack by the alcohol on the sulfene (B1252967) yields the mesylate.[3]

// Reactants MsCl [label="Methanesulfonyl\nChloride (MsCl)", fillcolor="#F1F3F4", fontcolor="#202124"]; TEA [label="Triethylamine\n(TEA)", fillcolor="#F1F3F4", fontcolor="#202124"]; Alcohol [label="Long-Chain Alcohol\n(R-OH)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Intermediates & Products Sulfene [label="Sulfene Intermediate\n(H₂C=SO₂)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; TEAHCl [label="Triethylammonium\nChloride (TEA·HCl)", shape=box, style=rounded, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Mesylate [label="Alkyl Mesylate\n(R-OMs)", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Pathway MsCl -> Sulfene [label=" + TEA\n(E2 Elimination)", color="#5F6368"]; TEA -> Sulfene [style=invis]; MsCl -> TEAHCl [style=invis]; TEA -> TEAHCl [label=" + HCl", color="#5F6368"];

{rank=same; MsCl; TEA}

Sulfene -> Mesylate [label=" + R-OH\n(Nucleophilic Attack)", color="#5F6368"]; Alcohol -> Mesylate [style=invis];

{rank=same; Sulfene; Alcohol}

{rank=sink; Mesylate; TEAHCl} } endsnippet

Mesylation reaction mechanism via a sulfene intermediate.

Experimental Protocol: Mesylation of Dodecan-1-ol

This protocol details a standard procedure for the mesylation of dodecan-1-ol, a representative long-chain primary alcohol.

3.1 Materials and Equipment

• Reagents: Dodecan-1-ol, Methanesulfonyl chloride (MsCl, ≥99%), Triethylamine (TEA, ≥99%, distilled), Dichloromethane (DCM, anhydrous), 1 M Hydrochloric acid (HCl), Saturated aqueous sodium bicarbonate (NaHCO₃), Saturated aqueous sodium chloride (Brine), Anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, dropping funnel, ice-water bath, separatory funnel, rotary evaporator, standard laboratory glassware.

3.2 Detailed Procedure

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add dodecan-1-ol (1.0 eq.). Dissolve the alcohol in anhydrous dichloromethane (approx. 0.2 M solution).[3][5]

• Base Addition: Add triethylamine (1.5 eq.) to the solution.[5]

• Cooling: Cool the flask to 0 °C using an ice-water bath. For more sensitive substrates, a temperature of -10 °C can be used.[3]

• MsCl Addition: Add methanesulfonyl chloride (1.2 eq.) dropwise to the stirred solution over 5-10 minutes, ensuring the internal temperature does not rise significantly.[3][5]

• Reaction: Stir the reaction mixture at 0 °C. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting alcohol is consumed (typically 1-4 hours).[5] If the reaction is sluggish, it can be allowed to warm to room temperature.[5]

• Quenching & Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Dilute with additional DCM and wash sequentially with:

  • Ice-cold water (1x volume)

  • Cold 1 M HCl (1x volume) to remove excess triethylamine.

  • Saturated aqueous NaHCO₃ (1x volume) to neutralize any remaining acid.

  • Brine (1x volume) to remove residual water.[3][5]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude dodecyl mesylate.

• Purification (if necessary): The crude product is often of high purity (>95%).[3] If further purification is required, column chromatography on silica (B1680970) gel can be performed using a non-polar eluent system (e.g., hexanes/ethyl acetate).

Data Presentation

Quantitative data from typical mesylation reactions are summarized below.

Table 1: General Reaction Parameters

Parameter	Condition/Stoichiometry	Reference
Alcohol	1.0 equivalent	[5]
Methanesulfonyl Chloride	1.1 - 1.2 equivalents	[3][5]
Base (Triethylamine)	1.5 equivalents	[5]
Solvent	Dichloromethane (DCM)	[3][5]
Temperature	0 °C to Room Temperature	[3][5]
Reaction Time	15 minutes - 4 hours	[3][5]

| Typical Purity (crude) | >95% (by ¹H-NMR) |[3] |

Table 2: Representative ¹H-NMR Data for Dodecyl Mesylate (CDCl₃)

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
R-CH₂-CH₃	~0.88	Triplet	3H
R-(CH₂ )₉-CH₃	~1.25	Multiplet	18H
CH₂ -CH₂-OMs	~1.75	Multiplet	2H
CH₃-SO₂-O-	~3.00	Singlet	3H
-O-CH₂ -R	~4.22	Triplet	2H

(Note: Chemical shifts are approximate and can vary based on solvent and spectrometer frequency. Data is compiled based on typical values for long-chain esters and mesylates).[6][7]

Visualized Workflows and Guides

Experimental Workflow Diagram

A standard workflow for the mesylation of long-chain alcohols.

Troubleshooting Guide

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// Solutions S1 [label="Solution:\n- Extend reaction time\n- Allow to warm to RT", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"]; S2 [label="Solution:\n- Use freshly distilled TEA\n- Use anhydrous solvent\n- Check MsCl quality", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"]; S3 [label="Solution:\n- Ensure low temperature\n- Use methanesulfonic\n anhydride (B1165640) instead of MsCl", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"]; S4 [label="Solution:\n- Maintain low temperature\n- Use a bulkier, non-nucleophilic\n base if needed", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections P1 -> C1; P1 -> C2; C1 -> S1; C2 -> S2;

P2 -> C3; P2 -> C4; C3 -> S3; C4 -> S4; } endsnippet

A troubleshooting guide for common issues in mesylation reactions.

Safety Precautions

• Methanesulfonyl chloride (MsCl) is highly corrosive, toxic, and a lachrymator. It should be handled with extreme care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Dichloromethane (DCM) is a volatile and suspected carcinogen. All handling should occur within a fume hood.

• Triethylamine (TEA) is flammable and has a strong, unpleasant odor. It should be handled in a fume hood.

• The reaction can be exothermic, especially during the addition of MsCl. Maintain cooling and add the reagent slowly to control the reaction rate.

By following this detailed protocol, researchers can reliably and efficiently synthesize long-chain alkyl mesylates, enabling a wide range of subsequent chemical modifications.

References

• 1. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 2. ajol.info [ajol.info]
• 3. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. compoundchem.com [compoundchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Tridecyl Methanesulfonate as an Intermediate in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the potential use of tridecyl methanesulfonate (B1217627) as a key intermediate in the synthesis of novel therapeutic agents. The document outlines its synthetic application, presents representative experimental data, and includes detailed protocols for its use in the laboratory.

Introduction: The Role of Lipophilicity in Drug Design

In modern drug discovery, the modulation of a molecule's physicochemical properties is a critical aspect of optimizing its pharmacokinetic and pharmacodynamic profile. Lipophilicity, often quantified as the partition coefficient (logP), plays a pivotal role in a drug's absorption, distribution, metabolism, and excretion (ADME). The incorporation of long alkyl chains, such as a tridecyl group, can significantly increase the lipophilicity of a compound. This increased lipophilicity can enhance membrane permeability, improve oral bioavailability, and facilitate targeting of lipophilic binding sites within proteins or cellular membranes.

Tridecyl methanesulfonate (Tridecyl-OMs) is a valuable synthetic intermediate that serves as an efficient alkylating agent for introducing a C13 alkyl chain into a target molecule. The methanesulfonate (mesylate) group is an excellent leaving group, facilitating nucleophilic substitution reactions with a wide range of nucleophiles, including amines, phenols, and thiols, under relatively mild conditions. This makes tridecyl methanesulfonate a versatile tool for the late-stage functionalization of drug candidates, allowing for the systematic exploration of the effects of a long alkyl chain on biological activity.

Application: Synthesis of a Hypothetical Anticancer Agent

This section describes a representative application of tridecyl methanesulfonate in the synthesis of a novel, hypothetical anticancer agent, "Lipo-Kinase Inhibitor 1" (LKI-1). LKI-1 is designed as a potent inhibitor of a membrane-associated kinase, where the tridecyl tail is intended to anchor the molecule to the cell membrane, increasing its local concentration near the target protein. The synthesis involves the N-alkylation of a heterocyclic core, 4-amino-pyrazolo[3,4-d]pyrimidine, a common scaffold in kinase inhibitors.

Data Presentation

The following tables summarize the quantitative data for the two-step synthesis of LKI-1.

Table 1: Synthesis of Tridecyl Methanesulfonate

Parameter	Value
Reaction Time	3 hours
Temperature	0 °C to Room Temp.
Molar Ratio (Tridecanol:MsCl:TEA)	1 : 1.2 : 1.5
Solvent	Dichloromethane (DCM)
Yield	95%
Purity (by GC-MS)	>98%

Table 2: Synthesis of Lipo-Kinase Inhibitor 1 (LKI-1)

Parameter	Value
Reaction Time	18 hours
Temperature	80 °C
Molar Ratio (Heterocycle:Tridecyl-OMs:K₂CO₃)	1 : 1.1 : 2
Solvent	N,N-Dimethylformamide (DMF)
Yield	78%
Purity (by HPLC)	>99%

Experimental Protocols

Protocol 1: Synthesis of Tridecyl Methanesulfonate

This protocol details the conversion of tridecanol (B155529) to tridecyl methanesulfonate.

Materials:

• Tridecanol (1.0 eq)

• Methanesulfonyl chloride (MsCl, 1.2 eq)

• Triethylamine (B128534) (TEA, 1.5 eq)

• Anhydrous Dichloromethane (DCM)

• 5% HCl aqueous solution

• Saturated NaHCO₃ aqueous solution

• Brine

• Anhydrous Na₂SO₄

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Dissolve tridecanol (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add triethylamine (1.5 eq) to the stirred solution.

• Add methanesulfonyl chloride (1.2 eq) dropwise to the reaction mixture over 10 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding cold water.

• Transfer the mixture to a separatory funnel and wash sequentially with 5% HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield tridecyl methanesulfonate as a colorless oil.

Protocol 2: N-Alkylation of 4-amino-pyrazolo[3,4-d]pyrimidine with Tridecyl Methanesulfonate

This protocol describes the synthesis of the hypothetical anticancer agent LKI-1.

Materials:

• 4-amino-pyrazolo[3,4-d]pyrimidine (1.0 eq)

• Tridecyl methanesulfonate (1.1 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Water

• Brine

• Anhydrous MgSO₄

• Silica (B1680970) gel for column chromatography

• Round-bottom flask, magnetic stirrer, heating mantle with temperature control, rotary evaporator, chromatography column.

Procedure:

• To a round-bottom flask, add 4-amino-pyrazolo[3,4-d]pyrimidine (1.0 eq) and potassium carbonate (2.0 eq).

• Add anhydrous DMF to the flask under a nitrogen atmosphere.

• Add tridecyl methanesulfonate (1.1 eq) to the suspension.

• Heat the reaction mixture to 80 °C and stir for 18 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to afford LKI-1.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of LKI-1.

Application Notes and Protocols for the Laboratory-Scale Preparation of Tridecyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of tridecyl methanesulfonate (B1217627), a long-chain alkylating agent. The synthesis is achieved through the reaction of tridecyl alcohol with methanesulfonyl chloride in the presence of a tertiary amine base. A comprehensive experimental workflow, safety precautions, and a summary of key quantitative data are presented. This protocol is intended to guide researchers in the safe and efficient preparation of this compound for further applications in chemical synthesis and pharmaceutical research.

Introduction

Tridecyl methanesulfonate, also known as tridecyl mesylate, is an organic compound belonging to the class of alkyl methanesulfonates. These compounds are esters of methanesulfonic acid and are characterized by the presence of a good leaving group, the mesylate group. This property makes tridecyl methanesulfonate a useful alkylating agent in organic synthesis, capable of introducing a tridecyl group onto various nucleophiles. Alkyl methanesulfonates, in general, are recognized for their potential genotoxicity due to their DNA alkylating capabilities[1]. While this raises concerns for their presence as impurities in active pharmaceutical ingredients (APIs), it also forms the basis of action for certain chemotherapeutic agents[1]. The laboratory-scale preparation of tridecyl methanesulfonate is a fundamental procedure for researchers requiring this compound for the synthesis of more complex molecules.

The synthesis of alkyl methanesulfonates is commonly achieved through the reaction of an alcohol with methanesulfonyl chloride in the presence of a base to neutralize the hydrochloric acid byproduct[2][3]. The choice of base and solvent is critical for achieving high yields and purity. The following protocol has been developed based on established methods for the synthesis of alkyl methanesulfonates, adapted for tridecyl alcohol.

Key Data Summary

The following table summarizes the key quantitative data associated with the synthesis of tridecyl methanesulfonate.

Parameter	Value	Reference/Notes
Reactants
Tridecyl Alcohol	1.0 molar equivalent
Methanesulfonyl Chloride	1.0 - 1.1 molar equivalents	[4]
Triethylamine (B128534)	1.0 - 1.1 molar equivalents	[3]
Reaction Conditions
Solvent	Dichloromethane (DCM) or Toluene	[2]
Temperature	0 - 10 °C	[3]
Reaction Time	2 - 4 hours	Estimated
Product Characterization
Molecular Formula	C14H30O3S	[5]
Molecular Weight	278.45 g/mol	[5]
Purity (Typical)	>98%	Estimated based on similar compounds[5]
Expected Yield	85 - 95%	Estimated

Experimental Protocol

Materials and Equipment

• Tridecyl alcohol

• Methanesulfonyl chloride

• Triethylamine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Personal Protective Equipment (PPE): Safety goggles, lab coat, gloves

Safety Precautions

• Methanesulfonyl chloride is corrosive and a lachrymator. Handle in a well-ventilated fume hood.

• Triethylamine is flammable and has a strong, unpleasant odor. Handle in a fume hood.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle in a fume hood.

• Wear appropriate PPE at all times.

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve tridecyl alcohol (1.0 eq.) and triethylamine (1.1 eq.) in anhydrous dichloromethane.

• Cooling: Place the flask in an ice bath and stir the solution until the temperature equilibrates to 0-5 °C.

• Addition of Methanesulfonyl Chloride: Slowly add methanesulfonyl chloride (1.1 eq.) dropwise to the stirred solution using a dropping funnel over a period of 30-60 minutes. Maintain the temperature of the reaction mixture below 10 °C during the addition. A white precipitate of triethylamine hydrochloride will form.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, quench the reaction by slowly adding cold water.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and finally with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude tridecyl methanesulfonate.

• Purification (Optional): If necessary, the crude product can be further purified by column chromatography on silica (B1680970) gel.

Diagrams

Experimental Workflow

Caption: Figure 1: Experimental Workflow for Tridecyl Methanesulfonate Synthesis

Reaction Mechanism

Caption: Figure 2: Reaction Mechanism

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. CN102791680B - Process for preparation of alkyl methanesulfonate solution - Google Patents [patents.google.com]
• 3. EP2543662A1 - Process for preparation of alkyl methanesulfonate solution - Google Patents [patents.google.com]
• 4. CN102791680A - Process for preparation of alkyl methanesulfonate solution - Google Patents [patents.google.com]
• 5. larodan.com [larodan.com]

Application Notes and Protocols: Tridecyl Methane Sulfonate as a Reagent in Esterification

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tridecyl methane (B114726) sulfonate as an alkylating agent for the synthesis of tridecyl esters from carboxylic acids. This method, known as O-alkylation of carboxylates, serves as a valuable alternative to traditional Fischer esterification, particularly for substrates that may be sensitive to strongly acidic conditions.

Introduction

Esterification is a fundamental transformation in organic synthesis, crucial for the production of a wide range of pharmaceuticals, agrochemicals, and materials. While Fischer esterification, the acid-catalyzed reaction between a carboxylic acid and an alcohol, is widely used, it is an equilibrium-limited process and can be unsuitable for complex molecules with acid-labile functional groups.

An effective alternative is the O-alkylation of a carboxylate salt with an alkylating agent. Tridecyl methane sulfonate (tridecyl mesylate) is an excellent reagent for this purpose. The methanesulfonate (B1217627) group is an exceptional leaving group, facilitating a nucleophilic substitution reaction (SN2) by the carboxylate anion to form the desired tridecyl ester. This method often proceeds under milder conditions and can provide high yields.

This document outlines the synthesis of tridecyl methane sulfonate and its subsequent application in the esterification of various carboxylic acids.

Experimental Protocols

Protocol 1: Synthesis of Tridecyl Methane Sulfonate

This protocol details the preparation of tridecyl methane sulfonate from tridecyl alcohol and methanesulfonyl chloride.

Materials:

• Tridecyl alcohol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (B128534) (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Addition funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add tridecyl alcohol (1.0 eq) and anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (1.2 eq) to the solution with stirring.

• Slowly add methanesulfonyl chloride (1.1 eq) dropwise via an addition funnel over 15-20 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding cold water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (optional, if using pyridine), saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude tridecyl methane sulfonate.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Esterification of a Carboxylic Acid via O-Alkylation with Tridecyl Methane Sulfonate

This protocol describes a general procedure for the synthesis of a tridecyl ester from a generic carboxylic acid and tridecyl methane sulfonate.

Materials:

• Carboxylic acid (e.g., benzoic acid, lauric acid)

• Tridecyl methane sulfonate (prepared as in Protocol 1)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• N,N-Dimethylformamide (DMF) or Acetonitrile, anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert atmosphere (nitrogen or argon)

• Diethyl ether or Ethyl acetate (B1210297)

• Deionized water

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq) in anhydrous DMF or acetonitrile.

• Add potassium carbonate (1.5 eq) or cesium carbonate (1.2 eq) to the solution.

• Stir the mixture at room temperature for 15-30 minutes to form the carboxylate salt.

• Add a solution of tridecyl methane sulfonate (1.1 eq) in the same solvent to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and stir for 4-12 hours.

• Monitor the reaction progress by TLC or HPLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing diethyl ether or ethyl acetate and wash with deionized water (3 times) and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure.

• The resulting crude ester can be purified by column chromatography on silica gel.

Data Presentation

The following table presents illustrative data for the esterification of various carboxylic acids with tridecyl methane sulfonate, demonstrating the versatility of this reagent. Please note that these are representative yields and reaction times, and actual results may vary depending on the specific substrate and reaction conditions.

Carboxylic Acid	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzoic Acid	K₂CO₃	DMF	80	6	92
4-Nitrobenzoic Acid	Cs₂CO₃	DMF	70	4	95
Lauric Acid	K₂CO₃	Acetonitrile	80	8	88
Phenylacetic Acid	K₂CO₃	DMF	70	5	91
Ibuprofen	Cs₂CO₃	Acetonitrile	60	10	85

Visualizations

Diagrams of Experimental Workflows and Reaction Mechanism

Caption: Workflow for the synthesis of tridecyl methane sulfonate.

Caption: Workflow for esterification using tridecyl methane sulfonate.

Caption: Mechanism of esterification via SN2 reaction.

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yield in Tridecyl Methanesulfonate Synthesis

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions to address common challenges, particularly low yield, encountered during the synthesis of Tridecyl methanesulfonate (B1217627) (Tridecyl mesylate).

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for a significantly low yield in the synthesis of Tridecyl methanesulfonate?

A1: The most frequent cause of low yield is the hydrolysis of the starting material, methanesulfonyl chloride (MsCl). MsCl is highly sensitive to moisture and will readily react with water to form methanesulfonic acid.[1][2][3] This acid is unreactive towards the alcohol, thereby consuming your reagent and reducing the potential yield. To prevent this, it is critical to use anhydrous solvents and glassware and to conduct the reaction under an inert atmosphere, such as nitrogen or argon.[1][2][3]

Q2: I've observed multiple spots on my TLC plate of the crude reaction mixture. What are the likely side products?

A2: Besides the desired Tridecyl methanesulfonate and unreacted 1-tridecanol (B166897), two common side products may form:

• 1-Chlorotridecane: This can form as a byproduct of the reaction between the alcohol and the chloride ions generated from methanesulfonyl chloride.[4] Using methanesulfonic anhydride (B1165640) instead of methanesulfonyl chloride can eliminate this possibility.[4]

• Sulfene-derived products: In the presence of a strong, non-nucleophilic base, MsCl can undergo elimination to form a highly reactive intermediate called sulfene (B1252967).[1][3][5] This intermediate can lead to a variety of undesired products. Using a weaker base like pyridine (B92270) can help minimize sulfene formation.[3]

Q3: Which base is better for this reaction: triethylamine (B128534) (TEA) or pyridine?

A3: Both are commonly used, but they have slightly different properties.

• Triethylamine (TEA) is a strong, non-nucleophilic base that effectively scavenges the HCl produced during the reaction. However, it can promote the formation of the sulfene intermediate.[1][3]

• Pyridine can act as both a base and a nucleophilic catalyst.[1] It is generally less likely to cause sulfene formation. For reactions with sensitive substrates or when side reactions are a concern, pyridine is often a preferred choice.

Q4: How should I monitor the reaction's progress to ensure it has gone to completion?

A4: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] By spotting the reaction mixture alongside the starting material (1-tridecanol), you can visually track the disappearance of the alcohol and the appearance of the new, typically less polar, product spot. The reaction is considered complete when the starting alcohol spot is no longer visible.

Q5: What is the optimal temperature for this reaction?

A5: The reaction is typically initiated at a cold temperature, such as 0 °C, by adding the methanesulfonyl chloride to the solution of the alcohol and base in an ice bath.[1][3] This helps to control the initial exothermic reaction. After the addition is complete, the reaction mixture is often allowed to warm to room temperature and stirred for several hours until completion.[1][3]

Troubleshooting Guide for Low Yield

Problem	Potential Cause	Suggested Solution
Low or No Yield of Desired Product	Hydrolysis of Methanesulfonyl Chloride (MsCl): MsCl has reacted with water instead of the alcohol.[1][2]	- Thoroughly dry all glassware in an oven before use.- Use anhydrous grade solvents.- Handle MsCl quickly and under an inert atmosphere (Nitrogen or Argon).[1][2][3]- Use a fresh bottle of MsCl if possible.
Formation of 1-Chlorotridecane: The alcohol has been converted to the corresponding alkyl chloride.[4]	- Analyze the crude product via GC-MS or LC-MS to confirm the presence of the chloride.- Consider using methanesulfonic anhydride, which does not produce a chloride byproduct.[4]
Formation of Sulfene Intermediate: Use of a strong, non-nucleophilic base has led to elimination and subsequent side reactions.[1][3][5]	- Switch from triethylamine to a weaker, nucleophilic base like pyridine.[3]- Ensure slow, dropwise addition of MsCl to the reaction mixture at 0 °C to allow it to react with the alcohol before elimination can occur.[3]
Incomplete Reaction: The reaction was stopped prematurely.	- Monitor the reaction closely using TLC or LC-MS until the starting alcohol is fully consumed.[1]
Product Lost During Workup	Hydrolysis of Product: The mesylate product can be susceptible to hydrolysis under strongly acidic or basic workup conditions.	- Use a mild aqueous workup, such as washing with a saturated sodium bicarbonate solution followed by brine.[1]- Avoid prolonged contact with aqueous layers.
Inefficient Extraction/Purification: The product is not being effectively separated from byproducts or is being lost during chromatography.	- Ensure the correct solvent system is used for extraction.- Optimize the mobile phase for column chromatography to achieve good separation between the product and impurities.

Data Presentation

The following table summarizes hypothetical yields for the synthesis of Tridecyl methanesulfonate, illustrating the impact of critical reaction parameters. This data is intended for comparative purposes to highlight optimization strategies.

Table 1: Hypothetical Yields of Tridecyl Methanesulfonate under Various Conditions

Entry	Base	Solvent Condition	Atmosphere	Addition Temp.	Hypothetical Yield (%)
1	Triethylamine	Anhydrous	Inert (N₂)	0 °C	85-95
2	Triethylamine	Anhydrous	Air	0 °C	50-70
3	Triethylamine	Trace H₂O	Inert (N₂)	0 °C	< 40
4	Pyridine	Anhydrous	Inert (N₂)	0 °C	80-90
5	Triethylamine	Anhydrous	Inert (N₂)	25 °C	70-80 (higher risk of side products)

Experimental Protocol: Synthesis of Tridecyl Methanesulfonate

Materials:

• 1-Tridecanol (1.0 eq.)

• Methanesulfonyl chloride (1.2 eq.)

• Triethylamine (or Pyridine) (1.5 eq.)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl Acetate (B1210297) for chromatography

Procedure:

• Setup: Dry all glassware in an oven at >100 °C for several hours and allow to cool in a desiccator or under a stream of inert gas. Assemble a round-bottom flask with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet.

• Reagent Preparation: In the round-bottom flask, dissolve 1-tridecanol (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM under an inert atmosphere.

• Reaction Initiation: Cool the solution to 0 °C using an ice-water bath.

• Addition of MsCl: Dissolve methanesulfonyl chloride (1.2 eq.) in a small amount of anhydrous DCM and add it to the dropping funnel. Add the MsCl solution dropwise to the stirred alcohol solution over 15-30 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting alcohol.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly quench by adding cold water or saturated aqueous NaHCO₃ solution.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.

• Analysis: Combine the pure fractions, remove the solvent under reduced pressure, and analyze the final product for purity and identity (e.g., via NMR, IR, and MS).

Visualizations

The following diagrams illustrate the experimental workflow, troubleshooting logic, and key reaction pathways.

Caption: Experimental workflow for Tridecyl Methanesulfonate synthesis.

Caption: Troubleshooting logic for low yield in mesylation reactions.

Caption: Key reaction pathways in the mesylation of 1-tridecanol.

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 3. benchchem.com [benchchem.com]
• 4. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 5. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Preparation of Tridecyl Methanesulfonate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of Tridecyl methanesulfonate (B1217627).

Frequently Asked Questions (FAQs)

Q1: What is the standard method for preparing Tridecyl methanesulfonate?

A1: The most common and effective method for synthesizing Tridecyl methanesulfonate (also known as tridecyl mesylate) is the reaction of tridecanol (B155529) with methanesulfonyl chloride (MsCl) in an inert solvent, such as dichloromethane (B109758) (DCM), in the presence of a tertiary amine base like triethylamine (B128534) (TEA). The reaction is typically performed at a reduced temperature (e.g., 0 °C) to control its exothermic nature.

Q2: What are the primary side reactions to be aware of during the synthesis of Tridecyl methanesulfonate?

A2: The principal side reaction is the formation of tridecyl chloride. This occurs when the chloride ion, displaced from methanesulfonyl chloride, acts as a nucleophile and attacks the activated tridecanol intermediate. Using methanesulfonic anhydride (B1165640) instead of methanesulfonyl chloride can eliminate this side reaction. Other potential impurities can arise from unreacted starting materials or byproducts from the degradation of reagents.

Q3: How can I minimize the formation of the tridecyl chloride byproduct?

A3: To minimize the formation of tridecyl chloride, you can:

• Use methanesulfonic anhydride as the mesylating agent.

• Maintain a low reaction temperature (0 °C or below).

• Ensure the dropwise and slow addition of methanesulfonyl chloride to the reaction mixture.

• Use a non-nucleophilic base or a sterically hindered base.

Q4: What is the best way to monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC). A spot corresponding to the starting material (tridecanol) will diminish and a new spot for the product (Tridecyl methanesulfonate) will appear. It is advisable to use a co-spot of the starting material and the reaction mixture to accurately track the conversion.

Q5: What are the recommended workup and purification procedures for Tridecyl methanesulfonate?

A5: A typical workup involves quenching the reaction with water, followed by washing the organic layer sequentially with dilute acid (e.g., 10% HCl) to remove the amine base, a saturated solution of sodium bicarbonate to neutralize any remaining acid, and finally with brine. The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure. For higher purity, column chromatography on silica (B1680970) gel may be employed.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive or degraded methanesulfonyl chloride. 2. Insufficient amount of base. 3. Poor quality solvent (contains water). 4. Low reaction temperature and short reaction time.	1. Use fresh or properly stored methanesulfonyl chloride. 2. Ensure at least a stoichiometric amount of triethylamine is used. 3. Use anhydrous solvent. 4. Allow the reaction to proceed for a longer duration or to slowly warm to room temperature after the initial addition at 0 °C.
Presence of a Significant Amount of Tridecyl Chloride Byproduct	1. Reaction temperature is too high. 2. Rapid addition of methanesulfonyl chloride. 3. Use of a highly nucleophilic base.	1. Maintain the reaction temperature at 0 °C or lower during the addition of MsCl. 2. Add the methanesulfonyl chloride dropwise over an extended period. 3. Consider using a more sterically hindered base. For critical applications, use methanesulfonic anhydride.
Incomplete Reaction (Starting Material Remains)	1. Insufficient methanesulfonyl chloride or triethylamine. 2. Short reaction time.	1. Use a slight excess (1.1-1.2 equivalents) of both methanesulfonyl chloride and triethylamine. 2. Increase the reaction time and monitor by TLC until all the tridecanol is consumed.
Difficult Purification (Emulsion during workup)	1. Presence of excess amine.	1. Ensure thorough washing with dilute HCl to remove the triethylamine hydrochloride salt. 2. Add more brine during the final wash to help break the emulsion.

Quantitative Data Summary

While specific yields can vary based on reaction scale and conditions, the following table provides an expected range for a well-optimized synthesis of Tridecyl methanesulfonate.

Compound	Expected Yield/Purity	Analytical Method for Quantification
Tridecyl methanesulfonate	>95% Yield, >99% Purity[1]	GC-MS, ¹H NMR
Tridecyl chloride	<2%	GC-MS
Unreacted Tridecanol	<1%	GC-MS, TLC
Triethylamine Hydrochloride	Removed during aqueous workup	-

Experimental Protocols

Detailed Methodology for the Preparation of Tridecyl Methanesulfonate

This protocol is a standard procedure for the mesylation of a primary alcohol.

Materials:

• Tridecanol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• 10% Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a solution of tridecanol (1.0 eq.) in dry DCM (10 volumes) at 0 °C, add triethylamine (1.5 eq.).

• Slowly add methanesulfonyl chloride (1.2 eq.) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 4 hours. If TLC analysis shows incomplete reaction, the mixture can be allowed to warm to room temperature and stirred for an additional 2 hours.

• Monitor the reaction by TLC until the starting alcohol is consumed.

• Quench the reaction by adding water.

• Separate the organic layer and wash successively with 10% HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude Tridecyl methanesulfonate.

• If necessary, purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

Visualizations

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Mesylation of Tridecanol

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the mesylation of tridecanol (B155529).

Frequently Asked Questions (FAQs)

Q1: What is the purpose of mesylating tridecanol?

Mesylating tridecanol converts the primary alcohol functional group (-OH) into a methanesulfonate (B1217627) group (-OMs). The hydroxyl group is a poor leaving group for nucleophilic substitution, but the mesylate group is an excellent leaving group, analogous to a halide.[1][2] This transformation activates the carbon atom for subsequent reactions, such as nucleophilic substitution (SN2) or elimination (E2), which are crucial steps in the synthesis of more complex molecules.[1][3]

Q2: What are the key reagents and typical solvents used in this reaction?

The key reagents are tridecanol (the substrate), methanesulfonyl chloride (MsCl, the mesylating agent), and a non-nucleophilic base.[4][5] The most common base is a tertiary amine, such as triethylamine (B128534) (Et3N) or pyridine, which neutralizes the hydrochloric acid (HCl) byproduct generated during the reaction.[3][5] The reaction is typically performed in an anhydrous, non-protic solvent like dichloromethane (B109758) (DCM) or toluene.[3]

Q3: Why is it important to use anhydrous (dry) conditions?

Methanesulfonyl chloride is highly reactive and sensitive to moisture.[6] If water is present in the reaction mixture, MsCl will readily hydrolyze to form methanesulfonic acid.[6] This side reaction consumes the reagent, reduces the yield of the desired tridecyl mesylate, and can complicate the purification process.[6] Therefore, it is critical to use oven-dried glassware and anhydrous solvents and to run the reaction under an inert atmosphere (e.g., nitrogen or argon).[6]

Q4: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction's progress.[3][6] A spot of the reaction mixture is placed on a TLC plate alongside a spot of the starting material (tridecanol). As the reaction proceeds, the tridecanol spot will diminish, and a new, less polar spot corresponding to the tridecyl mesylate product will appear. The reaction is considered complete when the tridecanol spot is no longer visible by TLC.[6]

Troubleshooting Guide

Q5: My reaction is incomplete, and TLC analysis shows significant starting material (tridecanol) remaining. What went wrong?

An incomplete reaction can be due to several factors:

• Insufficient Reagents: Ensure that at least a slight excess of both methanesulfonyl chloride (e.g., 1.1–1.2 equivalents) and the amine base (e.g., 1.2–1.5 equivalents) are used.[3][6][7] The base is crucial for scavenging the HCl produced, which could otherwise protonate and deactivate the unreacted amine.[6]

• Low Temperature: While the reaction is initiated at a low temperature (typically 0 °C) to control the initial exotherm, sometimes it needs to be warmed to room temperature to proceed to completion.[3] If the reaction stalls at 0 °C, allow it to warm and continue stirring for several hours.[3]

• Moisture Contamination: As mentioned in the FAQ, water will destroy your mesylating agent. Ensure all components of the reaction are scrupulously dried.[6]

• Poor Reagent Quality: The purity of methanesulfonyl chloride is critical. If it is old or has been improperly stored, it may have already hydrolyzed. Using a fresh bottle or a newly opened one is recommended.

Q6: The yield of my tridecyl mesylate is low. How can I improve it?

Low yields are often a result of incomplete reactions (see Q5), product loss during workup, or competing side reactions.[8][9][10]

• Workup Losses: Tridecyl mesylate is more non-polar ("greasy") than tridecanol and should not be highly soluble in the aqueous layers during extraction.[11] However, ensure you thoroughly extract the aqueous layer with your organic solvent (e.g., DCM) multiple times to recover all the product.[3][8]

• Side Reactions: The formation of byproducts, such as the corresponding alkyl chloride, can reduce the yield of the desired mesylate.[5] Optimizing reaction conditions, particularly temperature, can minimize these pathways.

• Purification Issues: Ensure you are using the correct purification technique. For tridecyl mesylate, column chromatography on silica (B1680970) gel is a standard method.[6]

Q7: My product is contaminated with tridecyl chloride. How can I prevent this?

The formation of the alkyl chloride is a common side reaction in mesylations using methanesulfonyl chloride.[5] The triethylammonium (B8662869) chloride salt produced can act as a source of nucleophilic chloride ions that displace the newly formed mesylate group.

• Control Temperature: This SN2 displacement is more likely to occur at higher temperatures. Maintaining a low reaction temperature (0 °C or below) throughout the addition of MsCl and for a period after is crucial.

• Use Methanesulfonic Anhydride (B1165640): If the chloride byproduct is a persistent issue, consider using methanesulfonic anhydride ((MeSO2)2O) instead of methanesulfonyl chloride. This reagent achieves the same transformation but does not produce chloride ions as a byproduct, thus eliminating the possibility of forming the alkyl chloride.[5]

Q8: The aqueous workup is difficult, and I'm seeing emulsions. What should I do?

Emulsions can form during the extraction process, making layer separation difficult and leading to product loss.

• Add Brine: After the initial aqueous washes (e.g., dilute HCl, saturated sodium bicarbonate), perform a final wash with a saturated sodium chloride solution (brine).[3][7] Brine increases the ionic strength of the aqueous layer, which helps to break up emulsions and reduces the solubility of the organic product in the aqueous phase.

• Patience and Technique: Allow the separatory funnel to stand for a longer period. Gentle swirling instead of vigorous shaking can sometimes prevent stubborn emulsions from forming.

Experimental Protocols & Data

General Protocol for Mesylation of Tridecanol

• Preparation: Oven-dry all glassware and allow it to cool under an inert atmosphere (nitrogen or argon).

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add tridecanol (1.0 eq.). Dissolve the alcohol in anhydrous dichloromethane (DCM, approx. 0.2 M solution).[7]

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (Et3N, 1.5 eq.) to the stirred solution.[3]

• Mesylation: Add methanesulfonyl chloride (MsCl, 1.2 eq.) dropwise to the reaction mixture over 5-10 minutes, ensuring the temperature remains at or below 0 °C.[3][7]

• Reaction Monitoring: Stir the reaction at 0 °C for 1-4 hours.[3] Monitor the disappearance of the starting material by TLC. If the reaction is sluggish, allow the mixture to warm to room temperature and stir for an additional 2-12 hours.[3][6]

• Workup:

  • Once the reaction is complete, dilute the mixture with additional DCM and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with cold water, cold 1M HCl, saturated aqueous NaHCO3, and finally, saturated brine.[7]

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na2SO4), filter, and concentrate under reduced pressure to yield the crude tridecyl mesylate.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Data Presentation: Recommended Reagent Stoichiometry

Reagent	Molar Equivalents (eq.)	Purpose	Reference
Tridecanol	1.0	Substrate	[3]
Methanesulfonyl Chloride (MsCl)	1.1 - 1.2	Mesylating Agent	[3][6]
Triethylamine (Et3N)	1.2 - 1.5	HCl Scavenger/Base	[3][6]

Visualizations

Experimental Workflow

Caption: Workflow for the mesylation of tridecanol.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting poor mesylation results.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 5. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]
• 8. Troubleshooting [chem.rochester.edu]
• 9. Troubleshooting [chem.rochester.edu]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. Reddit - The heart of the internet [reddit.com]

Troubleshooting Tridecyl methane sulfonate decomposition

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with Tridecyl methane (B114726) sulfonate. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Tridecyl methane sulfonate and what are its common applications?

Tridecyl methane sulfonate, also known as tridecyl mesylate, is an alkyl sulfonate ester. It consists of a C13 alkyl chain (tridecyl) attached to a methanesulfonate (B1217627) group.[1][2] In organic chemistry, sulfonate esters are recognized as excellent leaving groups in nucleophilic substitution and elimination reactions.[3] While short-chain alkyl methanesulfonates are known for their potential as DNA alkylating agents, long-chain alkyl sulfonates are utilized in other applications, such as in the analysis of water-soluble vitamins.[2][4]

Q2: How should I properly store Tridecyl methane sulfonate to prevent decomposition?

To ensure the stability of Tridecyl methane sulfonate, it is recommended to store it in a freezer.[1] The container should be tightly sealed and kept in a dry, cool, and well-ventilated place, protected from direct sunlight.[5][6]

Q3: What are the primary decomposition pathways for Tridecyl methane sulfonate?

The primary decomposition pathway for alkyl methanesulfonates is hydrolysis, where the ester linkage is cleaved by water to form tridecanol (B155529) and methanesulfonic acid. Thermal decomposition can also occur at elevated temperatures, potentially leading to the formation of an alkene (tridecene) and methanesulfonic acid.[7][8]

Q4: What are the potential impurities in Tridecyl methane sulfonate and how can they be detected?

Potential impurities in Tridecyl methane sulfonate may include residual starting materials from its synthesis, such as tridecanol and methanesulfonyl chloride or methanesulfonic acid.[9] Decomposition products like tridecanol and methanesulfonic acid can also be present. Analytical methods such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly used to assess the purity and quantify impurities in sulfonate esters and their starting materials.[10][11][12]

Troubleshooting Guide

Issue 1: Unexpected Side Products in Reaction Mixture

Question: I am using Tridecyl methane sulfonate in a substitution reaction, but I am observing the formation of tridecene and other unexpected byproducts. What could be the cause?

Answer: The formation of tridecene suggests that an elimination reaction is competing with your desired substitution reaction. This is a common issue with good leaving groups like methanesulfonates.

Possible Causes and Solutions:

Cause	Recommended Action
Strongly basic or sterically hindered nucleophile:	Use a less sterically hindered or a less basic nucleophile if your reaction allows.
High reaction temperature:	Lower the reaction temperature. Elimination reactions are often favored at higher temperatures.
Solvent effects:	Use a polar aprotic solvent (e.g., DMSO, DMF) to favor SN2 reactions over E2 reactions.

Issue 2: Low or No Reactivity of Tridecyl Methane Sulfonate

Question: My reaction with Tridecyl methane sulfonate is not proceeding, or the yield is very low. What could be the problem?

Answer: Low reactivity can stem from several factors, including the quality of the starting material, the reaction conditions, or the nature of your nucleophile.

Possible Causes and Solutions:

Cause	Recommended Action
Degraded Tridecyl methane sulfonate:	The starting material may have hydrolyzed. Verify the purity of your Tridecyl methane sulfonate using an appropriate analytical method like HPLC or NMR. If degraded, use a fresh or purified batch.
Weak nucleophile:	The nucleophile may not be strong enough to displace the mesylate group under the current conditions. Consider using a stronger nucleophile or adding a catalyst.
Inappropriate solvent:	The solvent may not be suitable for the reaction. Ensure your solvent can dissolve all reactants and is appropriate for the type of reaction you are performing (e.g., polar protic for SN1, polar aprotic for SN2).
Insufficient temperature:	The reaction may require more energy to overcome the activation barrier. Gradually increase the reaction temperature while monitoring for the formation of side products.

Issue 3: Inconsistent Reaction Outcomes

Question: I am getting variable results and poor reproducibility in my experiments involving Tridecyl methane sulfonate. What should I investigate?

Answer: Inconsistent results are often due to variations in reactant quality, reaction setup, or the presence of contaminants.

Possible Causes and Solutions:

Cause	Recommended Action
Presence of water:	Tridecyl methane sulfonate is susceptible to hydrolysis. Ensure all your reagents and solvents are anhydrous and that the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).
Variable quality of Tridecyl methane sulfonate:	Ensure you are using a consistent source and batch of Tridecyl methane sulfonate with known purity.
Impure reagents or solvents:	Use high-purity, anhydrous reagents and solvents to avoid side reactions.

Data on Sulfonate Ester Stability

Due to the limited availability of specific quantitative data for Tridecyl methane sulfonate, the following table provides data for the hydrolysis of a related long-chain sulfonate ester, 4-{2-[(methylsulfonyl)oxy]ethyl}phenyl methanesulfonate, to illustrate the effect of pH.

Table 1: Effect of pH on the Half-Life of 4-{2-[(methylsulfonyl)oxy]ethyl}phenyl methanesulfonate at 95 °C

pH	Half-Life (t½) in hours
7	~1.5
8	~1.5
10	~1.0

Data adapted from a study on a structurally related sulfonate ester. The hydrolysis rate is relatively insensitive to pH in the 7-10 range under these conditions.[7]

Experimental Protocols

Protocol 1: General Procedure for a Nucleophilic Substitution Reaction with Tridecyl Methane Sulfonate

This protocol provides a general workflow for a typical nucleophilic substitution reaction.

• Preparation: Dry all glassware in an oven at >100 °C for several hours and cool under a stream of inert gas (e.g., nitrogen or argon).

• Reagents: Use anhydrous solvents and ensure the nucleophile is of high purity.

• Reaction Setup: To a dried reaction flask under an inert atmosphere, add the anhydrous solvent and the nucleophile.

• Addition of Sulfonate: Dissolve Tridecyl methane sulfonate in the anhydrous solvent and add it dropwise to the reaction mixture at the desired temperature (e.g., 0 °C or room temperature).

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the reaction mixture appropriately (e.g., with water or a saturated aqueous solution of ammonium (B1175870) chloride).

• Purification: Extract the product with a suitable organic solvent, dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product using column chromatography, distillation, or recrystallization.

Protocol 2: Analytical Method for Assessing Purity by HPLC

This outlines a general approach for developing an HPLC method to check the purity of Tridecyl methane sulfonate.

• Column Selection: A reverse-phase C18 column is a common starting point for nonpolar analytes like Tridecyl methane sulfonate.

• Mobile Phase: A gradient of water and an organic solvent like acetonitrile (B52724) or methanol (B129727) is typically used.

• Detection: Since Tridecyl methane sulfonate lacks a strong UV chromophore, a universal detector like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is recommended. Alternatively, derivatization to introduce a UV-active group can be employed for UV detection.[10][11]

• Sample Preparation: Dissolve a known amount of the Tridecyl methane sulfonate sample in a suitable solvent (e.g., acetonitrile) to a known concentration.

• Injection and Analysis: Inject the sample onto the HPLC system and run the developed method.

• Data Analysis: Identify and quantify the main peak (Tridecyl methane sulfonate) and any impurity peaks. Purity is typically reported as the area percentage of the main peak.

Visualizations

Caption: Primary decomposition and reaction pathways of Tridecyl Methane Sulfonate.

Caption: A logical workflow for troubleshooting common issues in reactions.

References

• 1. larodan.com [larodan.com]
• 2. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 3. periodicchemistry.com [periodicchemistry.com]
• 4. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. targetmol.com [targetmol.com]
• 6. targetmol.com [targetmol.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. eurjchem.com [eurjchem.com]
• 10. Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CN107515257B - Method for determining mesylate in methanesulfonic acid by derivatization HPLC-UV method - Google Patents [patents.google.com]
• 12. Determination of sulfonate ester genotoxic impurities in imatinib mesylate by gas chromatography with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Solubility of Tridecyl Methane Sulfonate in Reaction Media

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on enhancing the solubility of Tridecyl Methane Sulfonate in various reaction media. The following information is designed to troubleshoot common solubility challenges and provide systematic approaches to achieve desired concentrations for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of Tridecyl Methane Sulfonate?

A1: Tridecyl Methane Sulfonate (C₁₄H₃₀O₃S) is a long-chain alkyl sulfonate.[1] Its structure, consisting of a long, nonpolar tridecyl chain and a polar methanesulfonate (B1217627) group, results in amphiphilic properties. Generally, it is expected to have low solubility in highly polar solvents like water and better solubility in nonpolar organic solvents. The principle of "like dissolves like" is a key starting point for solvent selection.

Q2: Why is my Tridecyl Methane Sulfonate not dissolving in the chosen solvent?

A2: Several factors can contribute to poor solubility, including:

• Solvent Polarity Mismatch: The polarity of your solvent may not be compatible with the nonpolar tridecyl chain.

• Insufficient Temperature: The dissolution of solids is often an endothermic process, meaning solubility can increase with temperature.

• Particle Size: Larger crystals have a smaller surface area-to-volume ratio, which can slow down the rate of dissolution.

• Saturation Limit: You may have exceeded the maximum amount of solute that can dissolve in the given volume of solvent at a specific temperature.

Q3: Are there any safety precautions I should consider when heating solvents to improve solubility?

A3: Yes, always consult the safety data sheet (SDS) for both Tridecyl Methane Sulfonate and the chosen solvent. Be aware of the solvent's flash point and boiling point to prevent fire hazards and excessive evaporation. Use a well-ventilated fume hood and appropriate personal protective equipment (PPE).

Troubleshooting Guide

This guide provides a systematic approach to address solubility issues with Tridecyl Methane Sulfonate.

Problem	Possible Cause	Suggested Solution
Tridecyl Methane Sulfonate does not dissolve at room temperature.	Solvent polarity is not optimal.	Perform a solvent screening with a range of solvents of varying polarities (see Table 1). Start with solvents where similar long-chain alkyl compounds show good solubility.
Low temperature.	Gradually heat the mixture while stirring. Monitor for dissolution. Be cautious not to exceed the decomposition temperature of the compound or the boiling point of the solvent.
Large particle size.	Reduce the particle size by grinding the solid into a fine powder before adding it to the solvent. This increases the surface area available for solvation.
Precipitation occurs upon cooling.	The compound has low solubility at lower temperatures.	Maintain a higher reaction temperature if the protocol allows. Alternatively, consider using a co-solvent system that improves solubility at lower temperatures.
The reaction is slow or incomplete despite apparent dissolution.	The concentration of the dissolved sulfonate is too low for an efficient reaction rate.	Increase the volume of the solvent. If this is not feasible, explore methods to enhance solubility further, such as using a co-solvent or a phase-transfer catalyst if applicable to your reaction system.
Two liquid reactants are immiscible.	The reactants have significantly different polarities.	Employ a phase-transfer catalyst to facilitate the reaction at the interface between the two phases. Alternatively, find a mutual solvent in which both Tridecyl Methane Sulfonate and the other reactant are soluble.

Experimental Protocols

Protocol 1: Solvent Screening for Tridecyl Methane Sulfonate

Objective: To identify a suitable solvent or solvent system for Tridecyl Methane Sulfonate.

Materials:

• Tridecyl Methane Sulfonate

• A selection of solvents with varying polarities (see Table 1)

• Small vials or test tubes

• Stirring apparatus (e.g., magnetic stirrer and stir bars)

• Heating apparatus (e.g., hot plate or oil bath)

Procedure:

• Add a small, measured amount of Tridecyl Methane Sulfonate (e.g., 10 mg) to separate vials.

• Add a measured volume of each selected solvent (e.g., 1 mL) to the corresponding vial.

• Stir the mixtures at room temperature for a set period (e.g., 30 minutes).

• Visually observe and record the degree of dissolution (e.g., fully dissolved, partially dissolved, insoluble).

• For solvents that show partial or no dissolution, gradually increase the temperature in increments of 10°C, while stirring.

• Record the temperature at which complete dissolution occurs, if at all.

• Based on the results, select the solvent or solvent mixture that provides the best solubility under your desired reaction conditions.

Table 1: Common Organic Solvents and Their Properties

Solvent	Polarity Index	Boiling Point (°C)	Notes
Hexane	0.1	69	Nonpolar, good for long alkyl chains.
Toluene	2.4	111	Aromatic, moderate polarity.
Diethyl Ether	2.8	35	Common laboratory solvent.
Dichloromethane (DCM)	3.1	40	Halogenated, effective for a range of compounds.
Tetrahydrofuran (THF)	4.0	66	Ether, polar aprotic.
Ethyl Acetate	4.4	77	Ester, moderate polarity.
Acetone	5.1	56	Ketone, polar aprotic.
Acetonitrile	5.8	82	Nitrile, polar aprotic.
Dimethylformamide (DMF)	6.4	153	Amide, polar aprotic.
Dimethyl Sulfoxide (DMSO)	7.2	189	Sulfoxide, highly polar aprotic.
Isopropanol	3.9	82	Alcohol, protic.
Ethanol	4.3	78	Alcohol, protic.
Methanol	5.1	65	Alcohol, protic.

Note: Polarity indices are approximate and can vary slightly depending on the scale used.

Protocol 2: Improving Solubility with a Co-Solvent System

Objective: To enhance the solubility of Tridecyl Methane Sulfonate by using a mixture of solvents.

Materials:

• Tridecyl Methane Sulfonate

• Primary solvent (in which the compound is partially soluble)

• Co-solvent (miscible with the primary solvent and in which the compound has higher solubility)

• Standard laboratory glassware and stirring equipment

Procedure:

• Attempt to dissolve the Tridecyl Methane Sulfonate in the primary solvent.

• While stirring vigorously, add the co-solvent dropwise.

• Observe for an increase in solubility.

• Continue adding the co-solvent until the Tridecyl Methane Sulfonate is fully dissolved.

• Record the final ratio of the primary solvent to the co-solvent. This ratio can be optimized for your specific reaction concentration and temperature.

Logical Workflow for Troubleshooting Solubility

The following diagram illustrates a systematic approach to troubleshooting solubility issues with Tridecyl Methane Sulfonate.

A step-by-step workflow for troubleshooting solubility issues.

References

• 1. larodan.com [larodan.com]

Technical Support Center: Scaling Up the Synthesis of Tridecyl Methanesulfonate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the scaled-up synthesis of Tridecyl methanesulfonate (B1217627).

Frequently Asked Questions (FAQs)

Q1: What is the general chemical reaction for the synthesis of Tridecyl methanesulfonate?

A1: The synthesis of Tridecyl methanesulfonate (also known as Tridecyl mesylate) involves the reaction of 1-Tridecanol with methanesulfonyl chloride in the presence of a base, typically a tertiary amine like triethylamine (B128534) or pyridine, in an appropriate organic solvent.[1][2][3] The base is crucial to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.

Q2: What are the critical safety precautions when handling methanesulfonyl chloride?

A2: Methanesulfonyl chloride (MsCl) is corrosive, toxic, and water-sensitive.[4][5][6] It is imperative to handle it in a well-ventilated fume hood.[7][8] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles, a face shield, and a chemical-resistant lab coat.[5][6][7] Ensure that emergency eyewash stations and safety showers are readily accessible.[5] Avoid contact with water, as it can react violently.[4]

Q3: How can the formation of impurities be minimized during the synthesis?

A3: The formation of sulfonate ester impurities is a significant concern, especially in pharmaceutical manufacturing.[9][10] To minimize their formation, it is recommended to use a slight excess of the base to ensure that any acid present is neutralized.[10][11][12] Conducting the reaction at lower temperatures can significantly reduce the rate of side reactions.[13] The presence of water can also affect the reaction, so using anhydrous conditions is often preferred.[10][12] Prolonged storage of solutions containing both the sulfonic acid and the alcohol should be avoided.[9][11]

Q4: What are the recommended storage conditions for Tridecyl methanesulfonate?

A4: Tridecyl methanesulfonate should be stored in a freezer to ensure its stability and prevent degradation.[14]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction due to insufficient reaction time or temperature. 2. Degradation of methanesulfonyl chloride due to moisture. 3. The base used was not strong enough or used in insufficient quantity.	1. Monitor the reaction progress using TLC or GC. If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature. 2. Use freshly opened or properly stored anhydrous methanesulfonyl chloride and ensure all glassware is thoroughly dried. 3. Use a tertiary amine like triethylamine and ensure at least a stoichiometric equivalent is used.
Presence of Unreacted 1-Tridecanol	1. Insufficient amount of methanesulfonyl chloride used. 2. Poor mixing in the reactor, leading to localized areas of low reagent concentration.	1. Use a slight excess (e.g., 1.1-1.2 equivalents) of methanesulfonyl chloride. 2. Ensure efficient stirring throughout the reaction. For larger scale, consider the reactor geometry and stirrer design.
Product is Difficult to Purify	1. Formation of side products due to high reaction temperature. 2. Hydrolysis of the product or starting material.	1. Maintain a low reaction temperature (e.g., 0 °C to room temperature). 2. Perform an aqueous workup with cold, dilute acid and brine to remove the amine hydrochloride and other water-soluble impurities. Subsequent purification can be achieved by column chromatography or recrystallization.
Formation of an Allergic Skin Reaction upon Handling	The product may cause an allergic skin reaction.[5][6]	Always handle the product with appropriate PPE, including gloves and a lab coat.[5][6] In case of skin contact, wash the affected area immediately with plenty of water.[5]

Experimental Protocols

Detailed Methodology for the Synthesis of Tridecyl Methanesulfonate

This protocol is adapted from general procedures for the synthesis of sulfonate esters.[2][3][15]

Materials:

• 1-Tridecanol

• Methanesulfonyl chloride

• Triethylamine

• Anhydrous Dichloromethane (B109758) (DCM)

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Nitrogen inlet

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • In a flame-dried three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet, dissolve 1-Tridecanol (1 equivalent) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C using an ice bath.

• Addition of Reagents:

  • Add triethylamine (1.2 equivalents) to the solution.

  • Slowly add methanesulfonyl chloride (1.1 equivalents) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5 °C.

• Reaction:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material (1-Tridecanol) is consumed.

• Workup:

  • Quench the reaction by slowly adding cold deionized water.

  • Transfer the mixture to a separatory funnel and wash sequentially with cold, dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic layer using a rotary evaporator to obtain the crude product.

  • If necessary, purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).

• Characterization:

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations

Experimental Workflow for Tridecyl Methanesulfonate Synthesis

Caption: A flowchart illustrating the key steps in the synthesis of Tridecyl methanesulfonate.

Signaling Pathway of Sulfonate Ester Formation

Caption: The reaction mechanism for the formation of a sulfonate ester from an alcohol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. CN102791680A - Process for preparation of alkyl methanesulfonate solution - Google Patents [patents.google.com]
• 4. METHANESULFONYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. fishersci.com [fishersci.com]
• 6. ICSC 1163 - METHANESULFONYL CHLORIDE [chemicalsafety.ilo.org]
• 7. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices – HoriazonChemical [horiazonchemical.com]
• 8. sdfine.com [sdfine.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pqri.org [pqri.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. larodan.com [larodan.com]
• 15. Multi-Gram Scale Synthesis and Characterization of Mometasone Furoate EP Impurity C - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Tridecyl Methanesulfonate Impurities

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analytical detection of Tridecyl Methane Sulfonate (TMS) impurities in active pharmaceutical ingredients (APIs) and drug products.

Frequently Asked Questions (FAQs)

Q1: What are Tridecyl Methane Sulfonate impurities and why are they a concern?

Tridecyl Methane Sulfonate is a potential genotoxic impurity (PGI). PGIs are chemical agents that can damage genetic information within a cell, potentially leading to mutations and cancer.[1][2] Regulatory bodies like the EMA and FDA have strict guidelines for controlling such impurities in pharmaceutical products to ensure patient safety.[3] The control of these impurities at very low levels, often in the parts-per-million (ppm) range, is a significant analytical challenge.[4]

Q2: What are the primary analytical techniques for detecting Tridecyl Methane Sulfonate impurities?

The most common and effective techniques for detecting methanesulfonate (B1217627) esters, including TMS, are gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) coupled with a suitable detector.[5] Due to the potential for low concentration levels, highly sensitive detectors like mass spectrometers (MS) are often preferred.[5][6] For HPLC, derivatization is often required to improve detection by UV or other detectors as methanesulfonates lack a strong chromophore.[7][8]

Q3: What are the typical reporting limits for genotoxic impurities like Tridecyl Methane Sulfonate?

The reporting limit for genotoxic impurities is determined based on the Threshold of Toxicological Concern (TTC), which for many genotoxic impurities is 1.5 µ g/day .[3][9] The corresponding concentration limit in the drug substance (in ppm) is calculated based on the maximum daily dose of the drug. For instance, with a 100 mg daily dose, the limit for a PGI could be 15 ppm.[3] Analytical methods should be validated to have a Limit of Quantitation (LOQ) at or below this calculated limit.

Q4: How can I improve the sensitivity of my analytical method for TMS?

To enhance sensitivity, consider the following:

• Sample Preparation: Employ extraction techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to concentrate the analyte and reduce matrix interference.[5]

• Instrumentation: Utilize a high-sensitivity detector such as a mass spectrometer. For GC-MS, operating in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode can significantly improve sensitivity and selectivity.[5][10][11]

• Derivatization: For HPLC-based methods, derivatizing TMS with a UV-active agent can greatly enhance detection by UV-Vis detectors.[8][12]

Troubleshooting Guides

GC-MS Method Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
Poor Peak Shape or Tailing	- Active sites in the GC liner or column.- Inappropriate injection temperature (too low or too high).- Column degradation.	- Use a deactivated liner and/or a guard column.- Optimize the injection port temperature.- Condition the column or replace it if necessary.
Low or No Analyte Response	- Inefficient extraction from the sample matrix.- Degradation of the analyte in the injector.- Incorrect MS parameters (e.g., ionization mode, selected ions).	- Optimize the extraction solvent and procedure.- Use a lower injection temperature or a splitless injection.- Verify MS tuning and method parameters.
High Baseline Noise	- Column bleed.- Contaminated carrier gas or gas lines.- Septum bleed.	- Condition the column at the maximum operating temperature.- Use high-purity carrier gas and install gas purifiers.- Use high-quality, low-bleed septa.
Matrix Interference	- Co-elution of matrix components with the analyte.- Ion suppression or enhancement in the MS source.	- Improve sample cleanup using SPE or LLE.- Modify the GC temperature program to better separate the analyte from interferences.- Use a more selective MS detection mode like MRM.[11]

HPLC Method Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
Incomplete or Inconsistent Derivatization	- Incorrect reaction pH, temperature, or time.- Degradation of the derivatizing agent.- Interference from the sample matrix.	- Optimize derivatization conditions (pH, temperature, time).[13]- Use a fresh derivatizing agent solution.- Perform a sample cleanup step before derivatization.
Variable Retention Times	- Fluctuations in mobile phase composition or flow rate.- Changes in column temperature.- Column equilibration issues.	- Ensure proper mobile phase mixing and pump performance.- Use a column oven to maintain a consistent temperature.- Ensure the column is fully equilibrated before each injection.
Poor Resolution	- Inappropriate mobile phase composition.- Suboptimal column chemistry for the analytes.- Column aging.	- Adjust the mobile phase strength and/or pH.- Screen different column stationary phases (e.g., C18, C8).- Replace the column.
Carryover	- Adsorption of the analyte onto the injector or column.- Insufficient needle wash.	- Use a stronger needle wash solvent.- Inject a blank solvent after a high-concentration sample.- Consider using a different injector type.

Experimental Protocols

Protocol 1: GC-MS Analysis of Tridecyl Methane Sulfonate

This protocol is a general guideline and may require optimization for specific sample matrices.

• Sample Preparation (Liquid-Liquid Extraction):

  • Weigh 100 mg of the API into a centrifuge tube.

  • Dissolve the sample in 10 mL of a suitable aqueous solution (e.g., 0.1% formic acid in water).

  • Add 5 mL of a non-polar extraction solvent (e.g., dichloromethane (B109758) or n-hexane).

  • Vortex for 2 minutes and centrifuge for 5 minutes.

  • Carefully transfer the organic layer to a clean vial for GC-MS analysis.

• GC-MS Conditions:

  • Column: DB-WAX (30 m x 0.53 mm, 1.0 µm) or equivalent.[6]

  • Injection: 1 µL, splitless mode.

  • Injector Temperature: 220 °C.

  • Oven Program: 50 °C for 2 min, ramp to 240 °C at 10 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.[14]

  • MS Transfer Line: 250 °C.

  • Ion Source: 230 °C.

  • Detection: Selected Ion Monitoring (SIM) or MRM mode.

Protocol 2: HPLC-UV Analysis of Tridecyl Methane Sulfonate via Derivatization

This protocol is based on methods for smaller methanesulfonates and will require adaptation for TMS.[12]

• Derivatization:

  • Prepare a sample solution of the API in a suitable solvent (e.g., acetonitrile/water).

  • Add a solution of a derivatizing agent (e.g., N,N-diethyldithiocarbamate).[12]

  • Adjust the pH to alkaline conditions using a suitable base.

  • Heat the mixture at a specific temperature (e.g., 80°C) for a defined time (e.g., 1 hour) to complete the reaction.[12]

  • Cool the solution and dilute with the mobile phase before injection.

• HPLC-UV Conditions:

  • Column: C18 (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Gradient elution with a mixture of an aqueous buffer (e.g., 5 mmol/L ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile).[12]

  • Flow Rate: 1.0 mL/min.[12]

  • Column Temperature: 30 °C.

  • Detection Wavelength: Dependent on the chromophore of the derivatizing agent (e.g., 277 nm for N,N-diethyldithiocarbamate derivatives).[12]

  • Injection Volume: 10 µL.

Quantitative Data Summary

The following table summarizes typical validation parameters for analytical methods used to detect methanesulfonate impurities. These values can serve as a benchmark when developing a method for Tridecyl Methane Sulfonate.

Analytical Method	Analyte(s)	LOD (ppm)	LOQ (ppm)	Linearity (r²)	Accuracy/Recovery (%)	Reference
GC-MS	Methyl, Ethyl, Isopropyl, Hexyl Mesylates	0.02	0.05	>0.99	97.1 - 107.1	[7]
GC-MS	Methyl & Ethyl Methanesulfonate	0.17 - 0.18	0.52 - 0.54	>0.99	-	[6]
HPLC-UV (with derivatization)	Methyl & Ethyl Methanesulfonate	-	0.6	>0.999	80 - 115	[12]
LC-MS/MS	Methyl & Ethyl Methanesulfonate	0.3	0.4	>0.999	80 - 120	[10][15]

Visualizations

Caption: General workflow for the analysis of Tridecyl Methane Sulfonate impurities.

Caption: Logical approach to troubleshooting common analytical issues.

References

• 1. veeprho.com [veeprho.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. sciencescholar.us [sciencescholar.us]
• 10. Low level determinations of methyl methanesulfonate and ethyl methanesulfonate impurities in emtricitabine active pharmaceutical ingredient by LC/MS/MS using electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. d-nb.info [d-nb.info]
• 12. Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CN107515257B - Method for determining mesylate in methanesulfonic acid by derivatization HPLC-UV method - Google Patents [patents.google.com]
• 14. globalresearchonline.net [globalresearchonline.net]
• 15. Low level determinations of methyl methanesulfonate and ethyl methanesulfonate impurities in emtricitabine active pharmaceutical ingredient by LC/MS/MS using electrospray ionization. | Sigma-Aldrich [sigmaaldrich.com]

Preventing hydrolysis of Tridecyl methane sulfonate during workup

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the hydrolysis of Tridecyl methanesulfonate (B1217627) during experimental workup.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Tridecyl methanesulfonate hydrolysis during workup?

A1: The principal cause of hydrolysis of tridecyl methanesulfonate during workup is the reaction of the ester with water, which is significantly catalyzed by the presence of either acid or base. The methanesulfonate group itself is very stable; the hydrolysis occurs at the ester linkage.[1][2] During workup, residual acidic or basic reagents from the reaction mixture can accelerate this degradation when aqueous solutions are introduced.

Q2: At what pH is Tridecyl methanesulfonate most stable during an aqueous workup?

A2: Tridecyl methanesulfonate is most stable in a neutral to slightly acidic pH range (pH 6-7). Both strong acidic and, particularly, strong basic conditions will catalyze hydrolysis. For instance, base-catalyzed hydrolysis (saponification) is effectively irreversible.[2] Therefore, it is crucial to neutralize the reaction mixture to this range before and during extraction.

Q3: How does temperature affect the stability of Tridecyl methanesulfonate during workup?

A3: Elevated temperatures significantly increase the rate of hydrolysis.[3] It is critical to maintain low temperatures (ideally 0-5 °C) throughout the entire workup process, from quenching the reaction to extraction and washing steps.[2][3]

Q4: My reaction was conducted under acidic conditions. How should I adjust my workup to prevent hydrolysis?

A4: To prevent acid-catalyzed hydrolysis, the acid catalyst must be neutralized. It is recommended to use a mild inorganic base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃), for neutralization.[2] This should be added slowly to the cooled reaction mixture (0-5 °C) until effervescence ceases. This minimizes the risk of creating a localized high pH environment that could induce base-catalyzed hydrolysis.

Q5: What is the recommended procedure for a reaction mixture containing a strong base?

A5: To avoid base-catalyzed hydrolysis, the reaction mixture should be quenched at low temperatures (≤ 0 °C) by the slow addition of a pre-chilled, dilute acid, such as 1M HCl.[2] The pH should be carefully monitored to avoid over-acidification, aiming for a final pH of approximately 7. Immediate extraction following neutralization is recommended.

Q6: Which solvents are appropriate for extracting Tridecyl methanesulfonate?

A6: Due to its long alkyl chain, tridecyl methanesulfonate is expected to be highly soluble in a range of common non-polar to moderately polar organic solvents such as hexane, ethyl acetate, diethyl ether, and dichloromethane. The hydrolysis byproducts, tridecanol (B155529) and methanesulfonic acid, have different polarities. Tridecanol will likely have significant solubility in the organic phase, while methanesulfonic acid is highly water-soluble.[4][5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of Tridecyl methanesulfonate after workup	Hydrolysis of the ester due to acidic or basic conditions.	Neutralize the reaction mixture to pH ~7 before extraction. Use a mild base (e.g., saturated NaHCO₃) for acidic reactions and a dilute acid (e.g., 1M HCl) for basic reactions.[2]
High temperature during workup.	Maintain the temperature at 0-5 °C throughout the quenching, neutralization, and extraction steps.[2][3]
Prolonged contact time with the aqueous phase.	Perform extractions and separations promptly. Do not let the organic and aqueous layers sit together for extended periods.
Presence of significant tridecanol impurity in the final product	Extensive hydrolysis has occurred.	Re-evaluate the workup protocol with stricter temperature and pH control. Consider purification by column chromatography.
Formation of an emulsion during extraction	High concentration of salts or surfactants.	Add brine (saturated aqueous NaCl solution) to the aqueous layer to increase its ionic strength and help break the emulsion.[2]
Difficulty in removing methanesulfonic acid byproduct	Inefficient washing.	Methanesulfonic acid is highly water-soluble.[4][5] Ensure thorough washing of the organic layer with cold, deionized water, followed by a brine wash.

Experimental Protocols

Recommended Workup Protocol to Prevent Hydrolysis

This protocol is designed for a reaction mixture where tridecyl methanesulfonate is the desired product.

1. Cooling and Quenching:

• Cool the reaction vessel to 0-5 °C in an ice-water bath.

• If the reaction contains unreacted, highly reactive reagents, quench them appropriately at this low temperature according to standard laboratory procedures.

2. Neutralization:

• For acidic reaction mixtures: Slowly add a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃) with vigorous stirring. Monitor the pH of the aqueous phase using pH paper or a calibrated pH meter, aiming for a pH of ~7. Ensure all effervescence has stopped before proceeding.

• For basic reaction mixtures: Slowly add a cold, dilute solution of hydrochloric acid (e.g., 1M HCl) with vigorous stirring. Carefully monitor the pH to avoid over-acidification, targeting a final pH of ~7.

3. Extraction:

• Transfer the neutralized mixture to a separatory funnel.

• Extract the tridecyl methanesulfonate with a suitable cold organic solvent (e.g., ethyl acetate, 3 x volume of the reaction mixture).

• Shake the funnel gently, venting frequently to release any pressure.

• Allow the layers to separate completely.

4. Washing:

• Drain the lower aqueous layer.

• Wash the organic layer sequentially with:

  • Cold deionized water (1 x volume of the organic layer) to remove water-soluble impurities.

  • Cold, saturated aqueous sodium chloride (brine) solution (1 x volume of the organic layer) to remove residual water from the organic phase.[2]

• Separate the layers promptly after each wash.

5. Drying and Isolation:

• Drain the washed organic layer into an Erlenmeyer flask.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter or decant the solution to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator at a low temperature to yield the crude tridecyl methanesulfonate.

Visualizations

Caption: Workflow for preventing hydrolysis of Tridecyl methanesulfonate.

Caption: Troubleshooting decision tree for low yield of Tridecyl methanesulfonate.

References

• 1. Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02031F [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Methanesulfonic acid - Wikipedia [en.wikipedia.org]
• 5. Methanesulfonic Acid | CH4O3S | CID 6395 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Spectroscopic Analysis of Tridecyl Methanesulfonate and Its Homologs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of Tridecyl methanesulfonate (B1217627) and its close homologs, Dodecyl methanesulfonate and Tetradecyl methanesulfonate. Due to the limited availability of published experimental spectra for these specific long-chain alkyl methanesulfonates, this guide utilizes predicted and theoretical data based on well-established spectroscopic principles. The information presented herein serves as a valuable reference for the identification, characterization, and confirmation of these compounds in a research and development setting.

Predicted Spectroscopic Data

The following tables summarize the predicted nuclear magnetic resonance (NMR) chemical shifts, characteristic infrared (IR) absorption bands, and anticipated mass spectrometry (MS) fragmentation patterns for Tridecyl methanesulfonate, Dodecyl methanesulfonate, and Tetradecyl methanesulfonate. These predictions are derived from the known spectroscopic behavior of the methanesulfonyl group and long alkyl chains.

Table 1: Predicted ¹H NMR Chemical Shifts (CDCl₃)

Assignment	Tridecyl Methanesulfonate (ppm)	Dodecyl Methanesulfonate (ppm)	Tetradecyl Methanesulfonate (ppm)
CH₃-S	~ 3.0	~ 3.0	~ 3.0
O-CH₂-	~ 4.2	~ 4.2	~ 4.2
-O-CH₂-CH₂-	~ 1.7	~ 1.7	~ 1.7
-(CH₂)ₙ-	~ 1.2-1.4	~ 1.2-1.4	~ 1.2-1.4
-CH₃	~ 0.9	~ 0.9	~ 0.9

Table 2: Predicted ¹³C NMR Chemical Shifts (CDCl₃)

Assignment	Tridecyl Methanesulfonate (ppm)	Dodecyl Methanesulfonate (ppm)	Tetradecyl Methanesulfonate (ppm)
CH₃-S	~ 38	~ 38	~ 38
O-CH₂-	~ 70	~ 70	~ 70
-O-CH₂-CH₂-	~ 29-30	~ 29-30	~ 29-30
-(CH₂)ₙ-	~ 22-32	~ 22-32	~ 22-32
-CH₃	~ 14	~ 14	~ 14

Table 3: Characteristic Infrared (IR) Absorption Bands

Functional Group	Vibration	Expected Wavenumber (cm⁻¹)
C-H (Alkyl)	Stretching	2850-2960
S=O	Asymmetric Stretching	1340-1360
S=O	Symmetric Stretching	1170-1180
S-O-C	Stretching	960-1000

Table 4: Predicted Major Mass Spectrometry Fragments (Electron Ionization)

Fragment	Description
[M]+•	Molecular Ion
[M - CH₃]+	Loss of a methyl radical from the sulfonate group
[M - OSO₂CH₃]+	Loss of the methanesulfonate group
[CₙH₂ₙ₊₁]+	Alkyl chain fragments
[CH₃SO₂]+	Methanesulfonyl cation

Experimental Protocols

The following are detailed protocols for the spectroscopic analysis of long-chain alkyl methanesulfonates. These compounds are typically waxy solids at room temperature, which requires specific sample preparation techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the analyte in 0.6-0.8 mL of deuterated chloroform (B151607) (CDCl₃). Ensure complete dissolution, warming the sample gently if necessary. Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 0-10 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: 0-220 ppm.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise ratio.

  • Relaxation Delay: 2 seconds.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Sample Preparation (KBr Pellet):

  • Grind 1-2 mg of the sample with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

  • Press the mixture into a transparent pellet using a hydraulic press.

• Instrumentation: A standard FTIR spectrometer.

• Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • Collect a background spectrum of the empty ATR crystal or a pure KBr pellet before scanning the sample.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve a small amount of the analyte in a volatile organic solvent such as dichloromethane (B109758) or hexane (B92381) to a final concentration of approximately 1 mg/mL.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Injector Temperature: 250-280 °C.

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: Increase to 300 °C at a rate of 15-20 °C/minute.

    • Final hold: Hold at 300 °C for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Visualized Workflow

The following diagram illustrates a general workflow for the spectroscopic confirmation of a known chemical compound, such as Tridecyl methanesulfonate.

Workflow for Spectroscopic Confirmation

A Comparative Guide to Tridecyl Methanesulfonate and Other Mesylates for Researchers

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is paramount to the success of chemical synthesis and the development of novel therapeutics. This guide provides a comprehensive comparison of tridecyl methanesulfonate (B1217627) with other alkyl mesylates, focusing on their performance, supported by experimental data and detailed methodologies.

The mesylate group (CH₃SO₃⁻) is a widely utilized leaving group in organic synthesis due to its ability to facilitate nucleophilic substitution reactions. The properties and reactivity of alkyl mesylates can, however, vary significantly with the length of the alkyl chain. This guide will delve into a comparative analysis of tridecyl methanesulfonate, a long-chain mesylate, against its shorter-chain counterparts.

Physicochemical Properties: A Comparative Overview

The physical and chemical characteristics of alkyl mesylates are critical determinants of their behavior in a reaction. Properties such as molecular weight, boiling point, and solubility are influenced by the length of the alkyl chain. While specific experimental data for tridecyl methanesulfonate is limited in publicly available literature, a general trend of increasing boiling point and decreasing water solubility is expected with increasing alkyl chain length.[1]

Property	Methyl Methanesulfonate	Ethyl Methanesulfonate	Isopropyl Methanesulfonate	Tridecyl Methanesulfonate
CAS Number	66-27-3[2]	62-50-0	926-06-7	62732-69-8[3]
Molecular Formula	C₂H₆O₃S[4]	C₃H₈O₃S	C₄H₁₀O₃S	C₁₄H₃₀O₃S[3]
Molecular Weight ( g/mol )	110.13[2]	124.15	138.18	278.45[3]
Boiling Point (°C)	202-203[2]	213.5	95-97 (at 10 mmHg)	No data available
Water Solubility	200 g/L (20 °C)[2]	Soluble	No data available	Expected to be low

Table 1: Comparative Physicochemical Properties of Selected Alkyl Mesylates.

Reactivity and Leaving Group Ability

The primary function of a mesylate in organic synthesis is to act as a good leaving group. The effectiveness of a leaving group is inversely related to the pKa of its conjugate acid; a more stable anion corresponds to a better leaving group.[5] Sulfonate esters, in general, are excellent leaving groups due to the resonance stabilization of the resulting sulfonate anion.[6][7]

The reactivity of alkyl mesylates in nucleophilic substitution reactions (Sₙ1 and Sₙ2) is influenced by the structure of the alkyl group.[8][9][10][11][12] For primary alkyl mesylates like tridecyl methanesulfonate, the Sₙ2 mechanism is generally favored. The long alkyl chain of tridecyl methanesulfonate is not expected to significantly alter the inherent reactivity of the mesylate group as a leaving group, but it will increase the lipophilicity of the molecule.[1]

Experimental Protocol: Comparative Solvolysis for Leaving Group Ability

To quantitatively compare the leaving group ability of different mesylates, a solvolysis experiment can be performed. This involves measuring the rate of reaction of the alkyl mesylate with a solvent (e.g., ethanol (B145695) or water) in the absence of a strong nucleophile. A faster reaction rate indicates a better leaving group.[5][13][14][15][16][17]

Materials:

• Alkyl mesylates (e.g., methyl, ethyl, tridecyl methanesulfonate)

• Anhydrous ethanol

• Conductivity meter or pH meter

• Constant temperature water bath

• Volumetric flasks and pipettes

Procedure:

• Prepare equimolar solutions of each alkyl mesylate in anhydrous ethanol.

• Place the solutions in a constant temperature water bath (e.g., 50 °C).

• Monitor the progress of the solvolysis reaction over time by measuring the change in conductivity or pH of the solution. The formation of methanesulfonic acid as a product will increase the conductivity and decrease the pH.

• Record the data at regular intervals until the reaction is complete.

• The rate constant for each reaction can be calculated from the change in concentration over time, allowing for a direct comparison of the leaving group ability.

Genotoxicity: A Critical Consideration

A significant concern in the use of short-chain alkyl mesylates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), is their established genotoxicity and carcinogenicity.[4][18][19][20][21] These compounds are alkylating agents that can modify DNA, leading to mutations.[4][22] Regulatory agencies have strict guidelines for limiting the presence of such impurities in pharmaceutical products.

The genotoxicity of long-chain alkyl mesylates like tridecyl methanesulfonate is less well-characterized. While the reactive mesylate group is the source of alkylation, the long alkyl chain may influence the compound's ability to penetrate cell membranes and interact with DNA. Further studies are required to fully assess the genotoxic potential of tridecyl methanesulfonate.

Experimental Protocol: In Vitro Cytotoxicity Assay

A common method to assess the potential toxicity of a compound is through an in vitro cytotoxicity assay using cultured cells.[1][2][23]

Materials:

• Human cell line (e.g., HeLa, HepG2)

• Cell culture medium and supplements

• Alkyl mesylates of interest

• Resazurin-based cytotoxicity assay kit

• 96-well plates

• Incubator (37 °C, 5% CO₂)

• Microplate reader

Procedure:

• Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Prepare a series of dilutions of each alkyl mesylate in the cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the alkyl mesylates. Include a vehicle control (medium with the solvent used to dissolve the mesylates).

• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add the resazurin (B115843) reagent to each well and incubate for a further 2-4 hours.

• Measure the fluorescence or absorbance using a microplate reader. The signal is proportional to the number of viable cells.

• Calculate the cell viability for each concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) for each compound.

Applications in Drug Development

The lipophilic nature of the tridecyl chain in tridecyl methanesulfonate suggests potential applications in the formulation of drug delivery systems, such as lipid nanoparticles (LNPs).[24][25][26][27][28] The long alkyl chain could serve to anchor the molecule within the lipid bilayer of an LNP, while the mesylate group could be used for further functionalization or as a cleavable linker.

Visualizing the Role of Mesylates in Synthesis

The following diagrams illustrate the general role of mesylates in nucleophilic substitution reactions and a conceptual workflow for their synthesis and subsequent use.

Figure 1: General workflow for the synthesis of an alkyl mesylate and its subsequent use in an Sₙ2 reaction.

Figure 2: Key factors determining the effectiveness of a leaving group in nucleophilic substitution reactions.

Conclusion

Tridecyl methanesulfonate, as a long-chain alkyl mesylate, offers a lipophilic alternative to its shorter-chain counterparts. While it retains the excellent leaving group properties characteristic of mesylates, its increased chain length significantly alters its physical properties, such as solubility. The genotoxicity of long-chain mesylates requires further investigation to be fully understood. For researchers in drug development, the unique properties of tridecyl methanesulfonate may present opportunities in the design of novel synthetic routes and the formulation of advanced drug delivery systems. Careful consideration of the comparative data and experimental protocols outlined in this guide will aid in the rational selection and application of the most appropriate mesylate for a given scientific objective.

References

• 1. Flow cytometry analysis of DNA damage and the evaluation of cytotoxicity of alkylating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Influence of schedule on alkylating agent cytotoxicity in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. larodan.com [larodan.com]
• 4. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. Leaving Groups Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 7. periodicchemistry.com [periodicchemistry.com]
• 8. scholar.ulethbridge.ca [scholar.ulethbridge.ca]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]
• 12. scribd.com [scribd.com]
• 13. Hydrolysis of secondary alkyl sulphonates. SN2 reactions with high carbocation character - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Literature review on the genotoxicity, reproductive toxicity, and carcinogenicity of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. environmentaljournals.org [environmentaljournals.org]
• 21. Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Alkylating Agents | Oncohema Key [oncohemakey.com]
• 23. aacrjournals.org [aacrjournals.org]
• 24. researchgate.net [researchgate.net]
• 25. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 26. Long-Chain Lipids Facilitate Insertion of Large Nanoparticles into Membranes of Small Unilamellar Vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development - PMC [pmc.ncbi.nlm.nih.gov]
• 28. longdom.org [longdom.org]

Tridecyl Methane Sulfonate: A Comparative Guide to its Efficacy as a Leaving Group

For researchers, scientists, and drug development professionals navigating the complexities of organic synthesis, the choice of a suitable leaving group is paramount to reaction efficiency and success. Tridecyl methane (B114726) sulfonate, also known as tridecyl mesylate, serves as a valuable intermediate by converting a poorly reactive hydroxyl group into a good leaving group, the mesylate anion. This guide provides a comprehensive comparison of tridecyl mesylate's efficacy against other common sulfonate leaving groups, supported by experimental data and detailed protocols to aid in practical application.

Comparison of Sulfonate Leaving Groups

The effectiveness of a leaving group is intrinsically linked to the stability of the anion formed after its departure. For sulfonate esters, this stability is primarily influenced by resonance delocalization of the negative charge across the sulfonate group and the inductive effects of its substituent. The most commonly employed sulfonate leaving groups in organic synthesis are mesylate (-OMs), tosylate (-OTs), and triflate (-OTf).

The generally accepted order of leaving group ability is:

Triflate > Tosylate > Mesylate

This hierarchy is a direct consequence of the stability of the corresponding sulfonate anions. The triflate anion is exceptionally stable due to the powerful electron-withdrawing inductive effect of the three fluorine atoms, which significantly delocalizes the negative charge. The tosylate anion benefits from the resonance stabilization provided by the aromatic ring. The mesylate anion, while still a very effective leaving group, is considered the weakest among the three due to the comparatively lower stabilizing effect of the methyl group.[1]

Quantitative comparisons are often made by examining the pKa of the conjugate acid of the leaving group and the relative rates of reaction, such as in SN2 nucleophilic substitutions. A lower pKa of the conjugate acid indicates a more stable anion and, consequently, a better leaving group.

Leaving Group	Abbreviation	Conjugate Acid	pKa of Conjugate Acid	Relative SN2 Reaction Rate (Solvolysis of secondary alkyl sulfonate)
Triflate	-OTf	Triflic Acid (CF₃SO₃H)	~ -14	Very High (qualitative)
Tosylate	-OTs	p-Toluenesulfonic Acid	~ -2.8	Moderate (qualitative)
Mesylate	-OMs	Methanesulfonic Acid	~ -1.9	Baseline (1) (qualitative)

While triflates offer the highest reactivity, mesylates and tosylates are often preferred due to their lower cost and greater stability, making them suitable for a wide range of applications where extreme reactivity is not necessary. The choice between a mesylate and a tosylate is often dictated by the specific requirements of the reaction, including steric considerations and desired reaction conditions. For long alkyl chains such as tridecyl, the mesylate is a common and effective choice.

Experimental Protocols

Detailed experimental procedures are crucial for reproducible and successful synthesis. The following sections provide protocols for the preparation of tridecyl methane sulfonate and a subsequent nucleophilic substitution reaction.

Synthesis of Tridecyl Methane Sulfonate from 1-Tridecanol (B166897)

This protocol details the conversion of the primary alcohol, 1-tridecanol, into its corresponding mesylate.

Reaction Scheme:

Caption: Synthesis of Tridecyl Methane Sulfonate.

Materials:

• 1-Tridecanol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (B128534) (Et₃N) or Pyridine

• Dichloromethane (DCM), anhydrous

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-tridecanol (1 equivalent) in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (1.5 equivalents) to the solution with stirring.

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture, ensuring the temperature remains at 0 °C.

• After the addition is complete, continue stirring the reaction at 0 °C for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding cold deionized water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with cold 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to yield the crude tridecyl methane sulfonate.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Characterization (Predicted ¹H NMR):

Based on the structure of tridecyl methane sulfonate, the following proton NMR signals are expected (in CDCl₃):

• δ 4.22 (t, 2H, J = 6.6 Hz): The two protons on the carbon adjacent to the mesylate group (-CH₂-OMs).

• δ 3.00 (s, 3H): The three protons of the methyl group on the mesylate (-SO₂-CH₃).

• δ 1.75 (quint, 2H, J = 6.9 Hz): The two protons on the carbon β to the mesylate group (-CH₂-CH₂-OMs).

• δ 1.25 (m, 20H): The protons of the remaining methylene (B1212753) groups in the alkyl chain.

• δ 0.88 (t, 3H, J = 6.8 Hz): The three protons of the terminal methyl group (-CH₂-CH₃).

Nucleophilic Substitution of Tridecyl Methane Sulfonate with Sodium Azide (B81097)

This protocol describes a typical SN2 reaction where the mesylate group is displaced by an azide nucleophile.

Reaction Scheme:

Caption: SN2 reaction of Tridecyl Mesylate with Sodium Azide.

Materials:

• Tridecyl methane sulfonate

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Deionized water

• Diethyl ether or Ethyl acetate (B1210297)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve tridecyl methane sulfonate (1 equivalent) in anhydrous DMF.

• Add sodium azide (1.5 - 2 equivalents) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for several hours. The reaction progress can be monitored by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extract the aqueous phase with diethyl ether or ethyl acetate (3 x volumes).

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude 1-azidotridecane.

• The product can be purified by column chromatography if necessary.

Visualizing the Workflow

The following diagram illustrates the logical flow from a starting alcohol to a functionalized product using a mesylate intermediate.

Caption: General experimental workflow.

Conclusion

Tridecyl methane sulfonate is an effective and widely used intermediate for the conversion of 1-tridecanol into a substrate suitable for nucleophilic substitution reactions. While not as reactive as the corresponding triflate, the mesylate group offers a good balance of reactivity, stability, and cost-effectiveness, making it a practical choice for many synthetic applications. The provided protocols offer a foundation for the synthesis and subsequent reaction of tridecyl mesylate, enabling researchers to leverage this versatile building block in their synthetic endeavors. The choice of leaving group will always be context-dependent, and a thorough understanding of the relative reactivities of sulfonate esters is crucial for the strategic design of synthetic routes.

References

• 1. rsc.org [rsc.org]

A Comparative Analysis of Tridecyl Methane Sulfonate and Tridecyl Tosylate for the Modern Organic Chemist

In the landscape of drug development and complex molecule synthesis, the strategic conversion of poor leaving groups, such as alcohols, into more reactive functionalities is a cornerstone of efficient chemical transformations. Among the arsenal (B13267) of activating groups, sulfonate esters, particularly methanesulfonates (mesylates) and p-toluenesulfonates (tosylates), have proven to be indispensable tools for researchers and scientists. This guide provides a detailed comparative study of Tridecyl Methane Sulfonate and its tosylate analogue, offering insights into their synthesis, reactivity, and practical applications in the pharmaceutical sciences.

Chemical Properties and Reactivity Profile

Both Tridecyl Methane Sulfonate (Tridecyl Mesylate) and Tridecyl p-Toluenesulfonate (Tridecyl Tosylate) are alkyl sulfonates that transform the hydroxyl group of tridecanol (B155529) into an excellent leaving group, facilitating nucleophilic substitution and elimination reactions.[1][2] The efficacy of the sulfonate group as a leaving group is attributed to the stability of the resulting sulfonate anion, which is well-stabilized by resonance.

The fundamental difference between the mesylate and tosylate groups lies in the substituent on the sulfonyl core: a methyl group for the mesylate and a p-tolyl group for the tosylate. This structural variance influences their reactivity, with the tosylate group generally considered a slightly better leaving group than the mesylate.[3] This is due to the additional resonance stabilization provided by the aromatic ring in the tosylate anion.

However, for many synthetic applications, mesylates and tosylates are considered largely interchangeable, offering similar reactivity profiles.[1] The choice between the two often comes down to practical considerations such as the cost and availability of the corresponding sulfonyl chlorides, as well as the physical properties of the resulting sulfonate ester.

Data Presentation: A Head-to-Head Comparison

Property	Tridecyl Methane Sulfonate	Tridecyl p-Toluenesulfonate
Abbreviation	Tridecyl-OMs	Tridecyl-OTs
Molecular Formula	C₁₄H₃₀O₃S	C₂₀H₃₄O₃S
Molecular Weight	278.45 g/mol [4]	370.55 g/mol
Leaving Group Ability	Excellent	Excellent (Slightly better than mesylate)[3]
Precursor	Methanesulfonyl chloride (MsCl)	p-Toluenesulfonyl chloride (TsCl)
Anion Stability	High (Resonance stabilized)	Very High (Enhanced resonance stabilization)
Synthetic Cost	Generally lower	Generally higher
Steric Hindrance	Lower	Higher

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of Tridecyl Methane Sulfonate and Tridecyl Tosylate from tridecanol, and a protocol for a comparative reactivity study.

Synthesis of Tridecyl Methane Sulfonate

Objective: To convert tridecanol to Tridecyl Methane Sulfonate.

Materials:

• Tridecanol

• Methanesulfonyl chloride (MsCl)

• Pyridine (B92270) (or triethylamine)

• Dichloromethane (DCM)

• Deionized water

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve tridecanol (1 equivalent) in dry DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine (1.5 equivalents) to the stirred solution.

• Add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of cold deionized water.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude Tridecyl Methane Sulfonate.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Synthesis of Tridecyl p-Toluenesulfonate

Objective: To synthesize Tridecyl p-Toluenesulfonate from tridecanol.

Materials:

• Tridecanol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Dichloromethane (DCM)

• Deionized water

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• In a flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve tridecanol (1 equivalent) in dry pyridine.

• Cool the solution to 0 °C.

• Add p-toluenesulfonyl chloride (1.2 equivalents) portion-wise to the stirred solution, ensuring the temperature remains below 5 °C.

• Allow the reaction to stir at 0 °C for 4-6 hours or until TLC analysis indicates the consumption of the starting alcohol.

• Pour the reaction mixture into ice-cold water and extract with DCM.

• Wash the combined organic extracts with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• The resulting crude Tridecyl p-Toluenesulfonate can be purified by recrystallization or column chromatography.[5]

Comparative Reactivity Study: Nucleophilic Substitution with Azide (B81097)

Objective: To compare the rate of nucleophilic substitution of Tridecyl Methane Sulfonate and Tridecyl Tosylate with sodium azide.

Materials:

• Tridecyl Methane Sulfonate

• Tridecyl p-Toluenesulfonate

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Prepare two separate reaction vessels, each containing a solution of sodium azide (1.5 equivalents) in anhydrous DMF.

• Add a known amount of an internal standard to each vessel.

• To the first vessel, add Tridecyl Methane Sulfonate (1 equivalent).

• To the second vessel, add Tridecyl p-Toluenesulfonate (1 equivalent).

• Maintain both reactions at a constant temperature (e.g., 60 °C) and stir vigorously.

• At regular time intervals, withdraw aliquots from each reaction mixture.

• Quench the aliquots with water and extract with a suitable organic solvent (e.g., diethyl ether).

• Analyze the organic extracts by GC-MS to determine the relative concentrations of the starting material and the product (tridecyl azide).

• Plot the disappearance of the starting material over time for both reactions to compare their relative rates.

Visualization of Key Processes

To further aid in the understanding of the chemical transformations and workflows discussed, the following diagrams have been generated.

Caption: Synthetic routes to Tridecyl Methane Sulfonate and Tridecyl Tosylate.

Caption: Workflow for comparing the reactivity of Tridecyl-OMs and Tridecyl-OTs.

Relevance to Drug Development

The choice between using a mesylate or a tosylate as a leaving group can have significant implications in a multi-step drug synthesis.

• Reactivity and Selectivity: For highly sensitive substrates or when precise control over reaction conditions is paramount, the subtle difference in reactivity between mesylates and tosylates can be exploited to improve yields and minimize side reactions.

• Cost-Effectiveness: In large-scale synthesis for drug manufacturing, the lower cost of methanesulfonyl chloride compared to p-toluenesulfonyl chloride can lead to significant cost savings.

• Crystallinity: Tosylates are often crystalline solids, which can facilitate their purification by recrystallization. This can be a crucial advantage in ensuring the high purity required for active pharmaceutical ingredients (APIs).

• Long-Chain Alkyl Groups in Drug Delivery: The tridecyl chain itself can impart specific properties to a molecule. Long alkyl chains can enhance lipid solubility, which can be beneficial for drug absorption and membrane permeability.[6] They are also a feature of some surfactant molecules used in drug formulations.[7] Therefore, the synthesis of long-chain alkyl sulfonates like Tridecyl Methane Sulfonate and Tridecyl Tosylate is of direct relevance to the development of new therapeutic agents and delivery systems.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. ir-api.ua.edu [ir-api.ua.edu]
• 4. scholar.ulethbridge.ca [scholar.ulethbridge.ca]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Role of a long-chain alkyl group in sulfated alkyl oligosaccharides with high anti-HIV activity revealed by SPR and DLS [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Validating the Purity of Synthesized Tridecyl Methanesulfonate: A Comparative Guide to HPLC and GC-MS Methods

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for validating the purity of Tridecyl methanesulfonate (B1217627). Detailed experimental protocols and supporting data are presented to aid in method selection and implementation.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a robust and widely used technique for the separation and quantification of non-volatile and thermally labile compounds. For Tridecyl methanesulfonate, a reverse-phase HPLC method is the most suitable approach, separating the target compound from potential impurities based on their hydrophobicity.

Experimental Protocol: Reverse-Phase HPLC

Objective: To separate and quantify Tridecyl methanesulfonate and identify potential impurities such as residual tridecanol (B155529) and methanesulfonic acid.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or Charged Aerosol Detector (CAD).

Materials:

• Tridecyl methanesulfonate (synthesized)

• Tridecyl methanesulfonate reference standard (>99% purity)

• Tridecanol

• Methanesulfonic acid

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for MS compatibility)

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	70% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 70% B and equilibrate for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detector	DAD at 210 nm (for low-level impurities) or CAD
Injection Volume	10 µL

| Sample Preparation | Dissolve 1 mg/mL of synthesized Tridecyl methanesulfonate in Acetonitrile. |

Data Analysis: The purity of the synthesized Tridecyl methanesulfonate is determined by calculating the peak area percentage of the main peak relative to the total peak area of all components in the chromatogram.

Caption: Experimental workflow for HPLC purity analysis of Tridecyl methanesulfonate.

Expected Results and Comparison

The following table summarizes the expected retention times and peak area percentages for Tridecyl methanesulfonate and potential impurities.

Compound	Expected Retention Time (min)	Peak Area (%) - Synthesized Sample
Methanesulfonic Acid	~2.5	< 0.1
Tridecanol	~8.9	0.5
Tridecyl Methanesulfonate	~12.3	99.4

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative for the analysis of volatile and thermally stable compounds. While Tridecyl methanesulfonate has a relatively high boiling point, it can be analyzed by GC-MS, which offers high sensitivity and specificity, making it particularly useful for identifying and quantifying trace impurities. Alkyl sulfonates are a class of potentially genotoxic impurities (GTIs), and GC-MS methods have been developed for their trace determination in drug substances.[1]

Experimental Protocol: GC-MS

Objective: To identify and quantify Tridecyl methanesulfonate and volatile impurities.

Instrumentation:

• Gas chromatograph coupled to a Mass Spectrometer (GC-MS).

Materials:

• Tridecyl methanesulfonate (synthesized)

• Dichloromethane (GC grade)

Chromatographic and Spectrometric Conditions:

Parameter	Condition
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at 1.0 mL/min
Inlet Temperature	280°C
Oven Program	Start at 150°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 5 min
MS Transfer Line	290°C
Ion Source	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-450 m/z
Injection Volume	1 µL (splitless)

| Sample Preparation | Dissolve 1 mg/mL of synthesized Tridecyl methanesulfonate in Dichloromethane. |

Data Analysis: Purity is determined by the relative peak area percentage. The mass spectra of the peaks are compared to a spectral library for impurity identification.

Caption: Experimental workflow for GC-MS purity analysis of Tridecyl methanesulfonate.

Comparison of HPLC and GC-MS for Purity Validation

Feature	HPLC	GC-MS
Principle	Separation based on polarity and partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on volatility and boiling point, followed by mass-based detection.
Applicability	Ideal for non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds.
Sensitivity	Good, can be enhanced with specific detectors (e.g., CAD, MS).	Excellent, capable of detecting trace-level impurities.[1]
Impurity Identification	Retention time matching with standards. DAD provides UV spectra. MS detector provides mass information.	Provides mass spectra for structural elucidation and library matching.
Throughput	Relatively high.	Can be lower due to longer run times for high-boiling point compounds.
Sample Derivatization	Generally not required for Tridecyl methanesulfonate.	May be required for non-volatile impurities.

Conclusion

Both HPLC and GC-MS are powerful techniques for validating the purity of synthesized Tridecyl methanesulfonate. The choice of method depends on the specific requirements of the analysis.

• HPLC is a versatile and robust method for routine purity assessment, providing accurate quantification of the main component and known impurities.

• GC-MS offers superior sensitivity and specificity for the identification of unknown volatile impurities and is the preferred method for detecting potentially genotoxic impurities at trace levels.

For comprehensive purity validation, a combination of both techniques is often employed to provide a complete profile of the synthesized compound.

References

• 1. Development and validation of a sensitive method for alkyl sulfonate genotoxic impurities determination in drug substances using gas chromatography coupled to triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Analytical Challenges: A Comparative Guide to the Cross-Reactivity of Tridecyl Methane Sulfonate in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

The accurate identification and quantification of specific chemical entities within complex matrices is a cornerstone of modern analytical science, particularly in the realm of drug development and safety assessment. Tridecyl methane (B114726) sulfonate (TMS), a long-chain alkyl sulfonate, presents a unique analytical challenge due to its potential for cross-reactivity with structurally similar compounds. This guide provides a comparative overview of analytical methodologies to assess and mitigate the risks associated with the cross-reactivity of TMS, drawing upon established principles and experimental data from analogous compounds.

Understanding the Challenge: Cross-Reactivity of Alkyl Sulfonates

Cross-reactivity occurs when an analytical method designed to detect a specific target molecule also responds to other, structurally related compounds present in the sample.[1] This can lead to inaccurate quantification, false positives, and a misinterpretation of toxicological or efficacy data. In the case of TMS, potential cross-reactants could include other long-chain alkyl sulfonates, alkyl sulfates, and structurally related impurities that may arise during synthesis or degradation.[2][3]

Alkyl methanesulfonates, as a class of compounds, are recognized as potential genotoxic impurities (PGIs) due to their alkylating properties.[4][5] This underscores the critical need for highly selective analytical methods to ensure their levels are controlled within acceptable safety limits in pharmaceutical products.

Comparative Analysis of Detection Methodologies

The selection of an appropriate analytical technique is paramount to overcoming the challenges of cross-reactivity. This section compares the performance of key methodologies for the analysis of TMS and its potential cross-reactants.

Immunoassays

Immunoassays, such as the Enzyme-Linked Immunosorbent Assay (ELISA), offer high-throughput screening capabilities. While no specific immunoassay for TMS has been documented in the reviewed literature, the development of ELISAs for long-chain alkylbenzene sulfonates demonstrates the feasibility of this approach for structurally similar molecules.[6]

Table 1: Performance Characteristics of Immunoassays for Long-Chain Alkyl Sulfonates (Inferred for TMS)

Parameter	Performance	Considerations
Sensitivity	High (low µg/L to ng/L range)	Dependent on antibody specificity and affinity.
Specificity	Variable	Highly dependent on the generation of specific monoclonal or polyclonal antibodies. Cross-reactivity with other long-chain alkyl sulfonates is a primary concern.
Throughput	High	Suitable for screening large numbers of samples.
Matrix Effects	Can be significant	Complex matrices may interfere with antibody-antigen binding, requiring careful sample preparation and validation.

Chromatographic Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful techniques for the separation and identification of individual compounds in a mixture, offering a higher degree of specificity compared to immunoassays.

GC-MS: This technique is well-suited for the analysis of volatile and semi-volatile compounds. For alkyl methanesulfonates, derivatization is often employed to enhance volatility and improve chromatographic performance.[7][8]

LC-MS/MS: This method is particularly advantageous for the analysis of less volatile and thermally labile compounds. It has been successfully used for the trace level determination of various alkyl methanesulfonate (B1217627) impurities in active pharmaceutical ingredients (APIs).[9][10][11][12]

Table 2: Comparison of GC-MS and LC-MS/MS for TMS Analysis

Feature	GC-MS	LC-MS/MS
Analyte Volatility	Requires sufficient volatility; derivatization may be necessary for TMS.	Suitable for a wide range of volatilities, including non-volatile compounds.
Specificity	High, based on retention time and mass spectrum.	Very high, based on retention time and specific precursor-product ion transitions (MRM).
Sensitivity	High (ppm to ppb levels).[13]	Very high (ppb to ppt (B1677978) levels).[9][12]
Sample Throughput	Moderate.	Moderate.
Matrix Effects	Generally lower than LC-MS.	Can be significant (ion suppression/enhancement), requiring matrix-matched standards or stable isotope-labeled internal standards.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are generalized protocols for assessing TMS, based on established methods for similar alkyl sulfonates.

Protocol 1: Immunoassay for Long-Chain Alkyl Sulfonates (Hypothetical for TMS)

• Antigen Preparation: Synthesize a TMS-protein conjugate (e.g., TMS-KLH) to be used as the immunogen for antibody production.

• Antibody Production: Generate monoclonal or polyclonal antibodies specific to the tridecyl moiety and the methanesulfonate group.

• ELISA Development:

  • Coat microtiter plates with a TMS-carrier protein conjugate.

  • Incubate with samples/standards and the primary antibody.

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a substrate and measure the resulting colorimetric or chemiluminescent signal.

• Cross-Reactivity Assessment: Test the assay's response to a panel of structurally related compounds (e.g., other alkyl sulfonates with varying chain lengths, alkyl sulfates) to determine the percentage of cross-reactivity.

Protocol 2: GC-MS Analysis of TMS (with Derivatization)

• Sample Preparation: Extract TMS from the complex matrix using a suitable organic solvent.

• Derivatization: React the extracted TMS with a derivatizing agent (e.g., pentafluorothiophenol) to increase its volatility and improve chromatographic properties.[7]

• GC-MS Analysis:

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injection: Splitless injection to maximize sensitivity.

  • Temperature Program: Optimize the temperature ramp to achieve good separation of TMS from other components.

  • MS Detection: Operate in Selected Ion Monitoring (SIM) mode, targeting characteristic fragment ions of the derivatized TMS for high specificity and sensitivity.

Protocol 3: LC-MS/MS Analysis of TMS

• Sample Preparation: Extract TMS from the matrix using an appropriate solvent or solid-phase extraction (SPE) protocol.

• Chromatographic Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile/methanol with a suitable modifier (e.g., formic acid or ammonium (B1175870) acetate).

• MS/MS Detection:

  • Ionization: Electrospray Ionization (ESI) in positive or negative ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for the highest selectivity and sensitivity. Monitor specific precursor-to-product ion transitions for TMS. Predicted fragmentation patterns for long-chain alkyl methanesulfonates can be inferred from studies on shorter-chain analogues.[14][15][16]

Visualizing Workflows and Pathways

To aid in the understanding of the analytical processes and potential biological implications, the following diagrams are provided.

Caption: General experimental workflow for the analysis of Tridecyl Methane Sulfonate.

Caption: Simplified signaling pathway for genotoxicity induced by alkylating agents like TMS.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. pqri.org [pqri.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Development of an enzyme-linked immunosorbent assay for the determination of the linear alkylbenzene sulfonates and long-chain sulfophenyl carboxylates using antibodies generated by pseudoheterologous immunization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of an automated static headspace gas chromatography-mass spectrometry (SHS-GC-MS) method for monitoring the formation of ethyl methane sulfonate from ethanol and methane sulfonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. d-nb.info [d-nb.info]
• 11. A practical derivatization LC/MS approach for determination of trace level alkyl sulfonates and dialkyl sulfates genotoxic impurities in drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development and validation of a sensitive method for alkyl sulfonate genotoxic impurities determination in drug substances using gas chromatography coupled to triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. globalresearchonline.net [globalresearchonline.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. aaqr.org [aaqr.org]

A Comparative Guide to Sulfonate Protecting Groups: Evaluating Tridecyl Methane Sulfonate

In the realm of multi-step organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and minimizing unwanted side reactions. For the protection of hydroxyl groups, a variety of strategies have been developed, with sulfonate esters offering a unique combination of stability and reactivity. This guide provides a comparative analysis of Tridecyl methane (B114726) sulfonate (Tridecyl mesylate) as a protecting group for alcohols, contextualizing its performance against other common sulfonate esters and alternative protecting group classes.

While direct experimental data for the performance of Tridecyl methane sulfonate as a protecting group is limited in publicly available literature, its properties can be inferred from the well-documented behavior of other alkyl methanesulfonates. The long alkyl chain of the tridecyl group is expected to primarily influence its steric bulk and lipophilicity, which can in turn affect reaction rates and solubility.

Comparative Stability of Alkyl Sulfonate Protecting Groups

A seminal study by Miller (2010) systematically evaluated the stability of a range of sulfonate esters under various conditions commonly encountered in organic synthesis. While this study did not include Tridecyl methane sulfonate, it provides a valuable framework for predicting its behavior. The data for several linear and branched alkyl methanesulfonates from this study are summarized below.

Protecting Group	Reagent and Conditions	Stability
Isopropyl mesylate	TFA, rt, 16 h	Labile
48% HBr, reflux, 2 h	Labile
NaI, acetone, reflux, 16 h	Labile
NaOH, THF/H₂O, rt, 16 h	Stable
n-Butyl mesylate	TFA, rt, 16 h	Stable
48% HBr, reflux, 2 h	Labile
NaI, acetone, reflux, 16 h	Labile
NaOH, THF/H₂O, rt, 16 h	Labile
Isobutyl mesylate	TFA, rt, 16 h	Stable
48% HBr, reflux, 2 h	Labile
NaI, acetone, reflux, 16 h	Stable
NaOH, THF/H₂O, rt, 16 h	Stable
Neopentyl mesylate	TFA, rt, 16 h	Stable
48% HBr, reflux, 2 h	Labile
NaI, acetone, reflux, 16 h	Stable
NaOH, THF/H₂O, rt, 16 h	Stable

Data extrapolated from Miller, S. C. J. Org. Chem. 2010, 75 (13), 4632–4635.

Based on these trends, Tridecyl methane sulfonate , as a primary, long-chain alkyl sulfonate, is predicted to exhibit:

• High stability to acidic conditions (e.g., TFA).

• Moderate to high stability towards nucleophilic cleavage with soft nucleophiles like iodide, likely greater than n-butyl due to increased steric hindrance from the long alkyl chain.

• Lability under strongly acidic and high-temperature conditions (e.g., refluxing HBr).

• Lability towards strong bases (e.g., NaOH).

The increased lipophilicity conferred by the tridecyl chain may enhance solubility in nonpolar organic solvents, which can be advantageous in certain synthetic contexts.

Comparison with Other Common Protecting Groups

The performance of Tridecyl methane sulfonate can be further understood by comparing it to other widely used protecting groups for alcohols.

Protecting Group	Protection Reagent	Stability	Deprotection Conditions
Tridecyl mesylate (predicted)	Tridecyl mesyl chloride	Stable to mild acids and some nucleophiles.	Strong acids (HBr), strong bases (NaOH), reducing agents (Mg/MeOH).
Tosyl (Ts)	Tosyl chloride (TsCl)	Generally stable to acidic conditions and oxidizing agents.	Strong acids, reducing agents (e.g., Na/NH₃, Mg/MeOH).[1]
tert-Butyldimethylsilyl (TBDMS)	TBDMSCl	Stable to bases, mild acids, and many organometallic reagents.	Fluoride ion sources (e.g., TBAF), strong acids.[2]
Benzyl (B1604629) (Bn)	Benzyl bromide (BnBr)	Stable to a wide range of acidic and basic conditions, and many redox reagents.	Catalytic hydrogenation (H₂, Pd/C).[3]

Experimental Protocols

General Protocol for Mesylation of a Primary Alcohol

Materials:

• Primary alcohol (1.0 equiv)

• Methanesulfonyl chloride (1.2 equiv)

• Triethylamine (B128534) (1.5 equiv)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve the primary alcohol in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine to the solution, followed by the dropwise addition of methanesulfonyl chloride.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with the addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

General Protocol for Deprotection of a Mesylate using Magnesium and Methanol

Materials:

• Alkyl methanesulfonate (B1217627) (1.0 equiv)

• Magnesium turnings (10 equiv)

• Methanol, anhydrous

Procedure:

• To a solution of the alkyl methanesulfonate in anhydrous methanol, add magnesium turnings.

• Reflux the mixture under an inert atmosphere.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and carefully quench with a saturated aqueous solution of ammonium (B1175870) chloride.

• Filter the mixture to remove magnesium salts.

• Concentrate the filtrate under reduced pressure.

• Extract the residue with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting alcohol by column chromatography.

Visualizing the Chemistry

To further illustrate the concepts discussed, the following diagrams outline the key chemical transformations and a logical workflow for selecting a protecting group.

Caption: General scheme for the protection of an alcohol as a tridecyl mesylate and its subsequent deprotection.

Caption: A logical workflow for the selection of a suitable protecting group in organic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. uwindsor.ca [uwindsor.ca]

Characterizing Tridecyl Methane Sulfonate: A Comparative Guide to Analytical Techniques

For researchers, scientists, and professionals in drug development, the precise characterization of chemical compounds is a foundational requirement for ensuring purity, stability, and efficacy. Tridecyl methane (B114726) sulfonate, a long-chain alkyl sulfonate, necessitates a multi-faceted analytical approach for comprehensive structural elucidation. This guide provides a comparative analysis of X-ray crystallography and alternative spectroscopic methods for the characterization of this compound, supported by experimental protocols and data interpretation.

A Comparative Overview of Analytical Methods

The definitive determination of a molecule's three-dimensional structure is achieved through single-crystal X-ray diffraction.[1] However, the ability to grow a suitable crystal can be a significant bottleneck.[2] Consequently, a suite of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) spectroscopy, are routinely employed to provide complementary structural information.

Technique	Information Obtained	Advantages	Limitations
X-ray Crystallography	Precise 3D molecular structure, bond lengths, bond angles, crystal packing.[1][3]	Unambiguous determination of stereochemistry and conformation.[4]	Requires a high-quality single crystal, which can be difficult to obtain.[2][5]
NMR Spectroscopy	Connectivity of atoms, chemical environment of nuclei (¹H, ¹³C).[6]	Provides detailed information about the molecular structure in solution.[6]	Can be complex to interpret for large molecules; may not provide absolute stereochemistry.
Mass Spectrometry	Molecular weight, elemental composition, fragmentation patterns.[7][8]	High sensitivity, requires very small sample amounts.[9]	Does not provide information on the 3D arrangement of atoms.
FT-IR Spectroscopy	Presence of functional groups.[10]	Fast, non-destructive, and provides a molecular fingerprint.[10]	Provides limited information on the overall molecular structure.

Hypothetical Crystallographic Data for Tridecyl Methane Sulfonate

While a specific crystal structure for Tridecyl methane sulfonate is not publicly available, the following table presents hypothetical data that would be expected from a successful X-ray diffraction experiment, based on typical values for similar long-chain organic molecules.

Parameter	Hypothetical Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	5.50
b (Å)	7.50
c (Å)	40.00
α (°)	90
β (°)	95.0
γ (°)	90
Volume (ų)	1642.8
Z	4
Calculated Density (g/cm³)	1.125
R-factor	0.045

Experimental Protocols

Single-Crystal X-ray Diffraction

• Crystal Growth: High-purity Tridecyl methane sulfonate is dissolved in a suitable solvent (e.g., a mixture of a good solvent like dichloromethane (B109758) and a poor solvent like hexane) to create a saturated or near-saturated solution.[11] The solution is filtered to remove any particulate matter and allowed to stand undisturbed for slow evaporation of the solvent at a constant temperature.[11] Vapor diffusion, where a precipitant is slowly introduced into the solution, can also be employed.[11]

• Crystal Mounting and Data Collection: A suitable single crystal (typically >0.1 mm in all dimensions) is selected and mounted on a goniometer head.[2] The crystal is then placed in a diffractometer and exposed to a monochromatic X-ray beam.[3] The diffraction pattern is recorded as a series of images while the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The phase problem is solved using direct methods to generate an initial electron density map.[2] The atomic model is then built and refined against the experimental data to yield the final crystal structure.

NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of Tridecyl methane sulfonate is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer. Standard pulse sequences are used to obtain one-dimensional spectra.

• Data Analysis: The chemical shifts, coupling constants, and integration of the peaks in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are analyzed to determine the connectivity and chemical environment of the atoms in the molecule.

Mass Spectrometry

• Sample Preparation: A dilute solution of Tridecyl methane sulfonate is prepared in a suitable volatile solvent (e.g., methanol (B129727) or acetonitrile).

• Data Acquisition: The sample is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) source. The mass-to-charge ratio (m/z) of the resulting ions is measured.

• Data Analysis: The molecular ion peak is identified to confirm the molecular weight of the compound. The fragmentation pattern is analyzed to gain insights into the molecular structure.[7][12]

FT-IR Spectroscopy

• Sample Preparation: A small amount of Tridecyl methane sulfonate is placed directly on the attenuated total reflectance (ATR) crystal of the FT-IR spectrometer. Alternatively, a KBr pellet can be prepared.

• Data Acquisition: The infrared spectrum is recorded by passing a beam of infrared radiation through the sample.

• Data Analysis: The positions and intensities of the absorption bands are analyzed to identify the functional groups present in the molecule. For Tridecyl methane sulfonate, characteristic strong absorption bands for the S=O stretching vibrations of the sulfonate group are expected around 1350 cm⁻¹ (asymmetric) and 1175 cm⁻¹ (symmetric).[13][14]

Workflow and Pathway Diagrams

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 3. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 4. rigaku.com [rigaku.com]
• 5. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 6. NMR spectroscopy as a characterization tool enabling biologics formulation development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. How To [chem.rochester.edu]
• 12. The mass spectra of alkyl sulphones - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 13. Chemistry: Sulfonates infrared spectra [openchemistryhelp.blogspot.com]
• 14. researchgate.net [researchgate.net]

Benchmarking Surfactant Properties: A Comparative Guide to Tridecyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

In the realm of formulation science, the selection of an appropriate surfactant is critical for achieving desired product performance and stability. This guide provides a framework for benchmarking the surfactant properties of Tridecyl Methane Sulfonate, a compound for which publicly available performance data is limited. By comparing its performance against well-established industry standards, researchers can effectively evaluate its potential for various applications. This document outlines the necessary experimental protocols and provides comparative data for common anionic, cationic, and non-ionic surfactants to serve as a reference.

Comparative Performance of Benchmark Surfactants

To provide a context for evaluating Tridecyl Methane Sulfonate, the following table summarizes key performance indicators for three widely used surfactants: Sodium Dodecyl Sulfate (SDS), Cetyltrimethylammonium Bromide (CTAB), and Triton X-100. These surfactants represent anionic, cationic, and non-ionic classes, respectively, and serve as excellent benchmarks.

Surfactant	Class	Molecular Weight ( g/mol )	Critical Micelle Concentration (CMC) (mM in H₂O at 25°C)	Surface Tension at CMC (mN/m)	Foaming Properties
Sodium Dodecyl Sulfate (SDS)	Anionic	288.38	~8.2[1]	~38	High foaming, stable foam
Cetyltrimethylammonium Bromide (CTAB)	Cationic	364.45	~0.92[1]	~36	Moderate foaming, stable foam
Triton X-100	Non-ionic	~625	~0.2-0.9	~33	Low foaming, unstable foam

Experimental Protocols

To ensure accurate and reproducible benchmarking of Tridecyl Methane Sulfonate, the following detailed experimental protocols are recommended.

Determination of Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is a fundamental property of a surfactant, indicating the concentration at which micelle formation begins. Several methods can be employed for its determination.

a) Conductivity Method (for ionic surfactants)

This method is suitable for ionic surfactants like Tridecyl Methane Sulfonate (anionic). It relies on the change in the molar conductivity of the surfactant solution as a function of its concentration.

Principle: Below the CMC, the conductivity increases linearly with the surfactant concentration. Above the CMC, the rate of increase in conductivity decreases because the newly formed micelles have a lower mobility than the individual surfactant ions. The CMC is determined as the point of intersection of the two linear portions of the conductivity versus concentration plot.[2][3][4]

Procedure:

• Prepare a stock solution of Tridecyl Methane Sulfonate in deionized water (e.g., 50 mM).

• Prepare a series of dilutions from the stock solution, ranging from a concentration well below the expected CMC to a concentration well above it.

• Calibrate a conductivity meter using standard KCl solutions.

• Measure the conductivity of each dilution at a constant temperature (e.g., 25°C).

• Plot the specific conductivity (κ) versus the surfactant concentration.

• The CMC is the concentration at the point where the slope of the line changes. This can be determined by fitting two linear regressions to the data points below and above the inflection point and finding their intersection.[2][5]

b) Fluorescence Probe Method (for all surfactant types)

This sensitive method uses a fluorescent probe that exhibits different fluorescence characteristics in polar (water) and non-polar (micellar core) environments.[2] Pyrene (B120774) is a commonly used probe.

Principle: The fluorescence emission spectrum of pyrene shows a change in the ratio of the intensities of its first and third vibronic peaks (I₁/I₃) depending on the polarity of its microenvironment. In the aqueous phase, the I₁/I₃ ratio is high. When micelles form, pyrene partitions into the hydrophobic micellar core, leading to a decrease in the I₁/I₃ ratio. The CMC is determined from the inflection point of the I₁/I₃ versus surfactant concentration plot.[2]

Procedure:

• Prepare a stock solution of pyrene in a volatile organic solvent (e.g., acetone) at a concentration of approximately 10⁻⁵ M.

• Prepare a series of surfactant solutions of varying concentrations in deionized water.

• To each surfactant solution, add a small aliquot of the pyrene stock solution, ensuring the final pyrene concentration is very low (e.g., 10⁻⁷ M) to avoid affecting the micellization process. The organic solvent should be allowed to evaporate completely.

• Allow the solutions to equilibrate.

• Measure the fluorescence emission spectra of each solution using a spectrofluorometer with an excitation wavelength of around 335 nm.

• Record the intensities of the first (I₁, ~373 nm) and third (I₃, ~384 nm) vibronic peaks.

• Plot the I₁/I₃ ratio as a function of the logarithm of the surfactant concentration.

• The CMC is determined from the midpoint of the sigmoidal transition in the plot.[6][7]

Measurement of Surface Tension

Surface tension is a measure of the cohesive energy present at the interface of a liquid. Surfactants reduce this tension. The surface tension at the CMC (γ_CMC) is a key performance indicator.

a) Wilhelmy Plate Method

This is a static method that provides equilibrium surface tension values.

Principle: A thin platinum plate is suspended from a microbalance and brought into contact with the liquid surface. The force exerted on the plate by the liquid due to surface tension is measured.[8][9]

Procedure:

• Ensure the platinum Wilhelmy plate is thoroughly cleaned (e.g., by flaming or with a suitable solvent) to ensure complete wetting (zero contact angle).

• Prepare a series of concentrations of the surfactant solution in a clean vessel.

• Position the vessel on the tensiometer stage.

• Lower the plate until it just touches the surface of the liquid.

• The instrument will measure the force required to pull the plate from the surface, which is directly proportional to the surface tension.

• Measure the surface tension for each concentration until a constant value is reached.

• Plot surface tension versus the logarithm of the surfactant concentration. The point at which the surface tension plateaus is the CMC, and the value of the surface tension at this plateau is the γ_CMC.[10]

b) Du Noüy Ring Method

This is a classical and widely used method for measuring surface and interfacial tension.

Principle: A platinum ring is submerged in the liquid and then slowly pulled through the interface. The force required to detach the ring from the liquid surface is measured and is proportional to the surface tension.[11][12][13]

Procedure:

• Clean the platinum ring thoroughly.

• Place the surfactant solution in a sample vessel on the tensiometer stage.

• Lower the ring so that it is immersed in the liquid.

• Slowly raise the ring. A liquid lamella will be formed.

• The force will increase to a maximum just before the lamella breaks. This maximum force is recorded by the tensiometer.[11]

• The surface tension is calculated from this maximum force, taking into account a correction factor that depends on the ring dimensions and the liquid density.[13][14]

• Follow the same concentration series and plotting procedure as for the Wilhelmy plate method to determine the CMC and γ_CMC.

Evaluation of Foaming Properties

Foaming ability and foam stability are important characteristics of surfactants for many applications. The Ross-Miles method is a standardized test for this purpose (ASTM D1173).[15][16][17]

Principle: A specific volume of a surfactant solution is dropped from a fixed height into a larger volume of the same solution in a graduated cylinder. The initial foam height is measured to assess foamability, and the foam height is measured again after a set time to determine foam stability.[15][18]

Procedure:

• Prepare a solution of the surfactant at a concentration significantly above its CMC (e.g., 0.1 wt%).

• The Ross-Miles apparatus consists of a jacketed glass column with a reservoir at the top.[16][17]

• Add 50 mL of the surfactant solution to the bottom of the column.

• Add 200 mL of the same solution to the reservoir.

• Open the stopcock of the reservoir to allow the solution to fall into the column, generating foam.

• Once all the solution has been added, immediately record the initial foam height in millimeters.

• Record the foam height again after a specified time interval (e.g., 5 minutes).

• Foamability is reported as the initial foam height. Foam stability is often reported as the percentage of the initial foam height remaining after the specified time.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for determining key surfactant properties.

Diagram 1: Workflow for CMC determination using the conductivity method.

Diagram 2: Workflow for surface tension measurement and CMC determination.

Diagram 3: Logical relationship in the Ross-Miles foam test.

References

• 1. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 2. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 3. justagriculture.in [justagriculture.in]
• 4. chem.uni-potsdam.de [chem.uni-potsdam.de]
• 5. scribd.com [scribd.com]
• 6. mattersofmatter.eu [mattersofmatter.eu]
• 7. A robust method for critical micelle concentration determination using coumarin-6 as a fluorescent probe - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Wilhelmy plate - Wikipedia [en.wikipedia.org]
• 9. biolinscientific.com [biolinscientific.com]
• 10. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 11. biolinscientific.com [biolinscientific.com]
• 12. Du Noüy ring method - Wikipedia [en.wikipedia.org]
• 13. Du Noüy ring method | KRÜSS Scientific [kruss-scientific.com]
• 14. What is Surface Tension?：Kyowa Interface Science [face-kyowa.co.jp]
• 15. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 16. tudorscientific.com [tudorscientific.com]
• 17. sp-wilmadlabglass.com [sp-wilmadlabglass.com]
• 18. Foam Making | Practical Surfactants Science | Prof Steven Abbott [stevenabbott.co.uk]

A Comparative Guide to the Isomeric Purity Analysis of Tridecyl Methane Sulfonate

For researchers, scientists, and drug development professionals, ensuring the isomeric purity of pharmaceutical ingredients and intermediates like Tridecyl methane (B114726) sulfonate is of paramount importance. The presence of isomers can significantly impact the efficacy, safety, and regulatory compliance of the final drug product. This guide provides a comprehensive comparison of analytical techniques for the isomeric purity analysis of Tridecyl methane sulfonate, supported by experimental data and detailed methodologies.

Introduction to Isomeric Purity Analysis

Tridecyl methane sulfonate, a sulfonate ester, can exist as various structural isomers depending on the attachment point of the methanesulfonate (B1217627) group to the tridecyl carbon chain. The differentiation and quantification of these isomers are critical for quality control. The primary analytical techniques employed for this purpose are gas chromatography (GC) and high-performance liquid chromatography (HPLC), often coupled with mass spectrometry (MS) for enhanced sensitivity and specificity. Nuclear magnetic resonance (NMR) spectroscopy also serves as a powerful tool for structural elucidation and quantification of isomers.

Comparison of Analytical Techniques

The selection of an appropriate analytical method for isomeric purity analysis depends on several factors, including the volatility and thermal stability of the analyte, the required sensitivity, and the nature of the isomers to be separated.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.[1]	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[2]	Differentiation of isomers based on the distinct chemical environments of atomic nuclei in a magnetic field.
Sample Requirements	Volatile and thermally stable samples. Derivatization may be needed for non-volatile compounds.[3]	Soluble in the mobile phase. Suitable for a wide range of compounds, including non-volatile and thermally labile ones.[3]	Soluble in a suitable deuterated solvent. Relatively higher sample concentration may be required.
Typical Stationary Phases	Cyclodextrin-based chiral phases for enantiomers, various polysiloxane-based phases for structural isomers.[4][5]	C8 or C18 reversed-phase columns are common for nonpolar analytes. Chiral stationary phases are used for enantiomers.[6][7]	Not applicable.
Detection Methods	Flame Ionization Detector (FID), Mass Spectrometry (MS).[1][8]	Ultraviolet (UV) Detector, Mass Spectrometry (MS).[9][10]	Radiofrequency detector.
Sensitivity	High, especially with MS detection (ppm to ppb levels).[11][12]	High, particularly with MS detection (ppm to ppb levels).[9]	Generally lower than chromatographic methods.
Resolution of Isomers	Excellent for volatile isomers. Chiral columns provide high resolution for enantiomers.[4]	Excellent for a wide range of isomers.[13]	Can resolve isomers with distinct chemical shifts.
Advantages	High resolution, speed, and sensitivity for volatile compounds.	Versatile, applicable to a broad range of compounds, and offers various separation modes.[2]	Provides detailed structural information and can be used for absolute quantification without a reference standard (qNMR).
Limitations	Limited to thermally stable and volatile compounds.[3]	Can consume larger volumes of solvents.	Lower sensitivity compared to GC-MS and LC-MS. Complex spectra can be challenging to interpret.

Experimental Protocols

Below are representative experimental protocols for the analysis of Tridecyl methane sulfonate isomers using GC-MS and HPLC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for the separation and quantification of volatile structural isomers of Tridecyl methane sulfonate.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 6890N GC with 5973N MSD).

Chromatographic Conditions:

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Mode: Splitless.

• Injection Volume: 1 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 50-400.

Sample Preparation:

• Accurately weigh approximately 10 mg of the Tridecyl methane sulfonate sample.

• Dissolve the sample in 10 mL of dichloromethane (B109758) to obtain a 1 mg/mL solution.

• Vortex the solution to ensure complete dissolution.

• Transfer an aliquot to a GC vial for analysis.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) Method

This method is versatile and can be adapted for various isomers of Tridecyl methane sulfonate.

Instrumentation:

• HPLC system with a mass spectrometer (e.g., Agilent 1200 series with a 6410 Triple Quadrupole LC/MS).

Chromatographic Conditions:

• Column: Zorbax SB-C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile (B52724).

• Gradient: Start with 60% B, increase to 95% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.[9]

• Nebulizer Pressure: 40 psi.

• Drying Gas Flow: 10 L/min.

• Drying Gas Temperature: 350°C.

• Capillary Voltage: 4000 V.

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan for identification.

Sample Preparation:

• Accurately weigh approximately 10 mg of the Tridecyl methane sulfonate sample.

• Dissolve the sample in 10 mL of acetonitrile to obtain a 1 mg/mL solution.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Data Presentation

The following table summarizes hypothetical quantitative data for the isomeric purity analysis of a Tridecyl methane sulfonate sample using the described GC-MS and HPLC-MS methods.

Isomer	Retention Time (GC-MS, min)	Peak Area (%) (GC-MS)	Retention Time (HPLC-MS, min)	Peak Area (%) (HPLC-MS)
1-Tridecyl methane sulfonate	12.5	98.2	10.8	98.5
2-Tridecyl methane sulfonate	12.2	1.1	10.5	1.0
Other Isomers	-	0.7	-	0.5
Total	100	100

Visualizations

Experimental Workflow for Isomeric Purity Analysis

Caption: Workflow for the isomeric purity analysis of Tridecyl methane sulfonate.

Signaling Pathway of Analytical Technique Selection

Caption: Decision pathway for selecting an analytical technique.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. High-performance liquid chromatography - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 7. mdpi.com [mdpi.com]
• 8. Direct Detection of a Sulfonate Ester Genotoxic Impurity by Atmospheric-Pressure Thermal Desorption–Extractive Electrospray–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: comparison of different ionization modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pnrjournal.com [pnrjournal.com]
• 11. rroij.com [rroij.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]